Technical Documentation Center

Isopropyl formimidate hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Isopropyl formimidate hydrochloride
  • CAS: 16694-44-3

Core Science & Biosynthesis

Foundational

Thermodynamic Stability and Handling of Isopropyl Formimidate Hydrochloride: A Technical Whitepaper

Executive Summary Isopropyl formimidate hydrochloride (IPFH, CAS No. 16694-44-3) is a highly reactive, electrophilic intermediate utilized extensively in advanced organic synthesis, particularly in the construction of am...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Isopropyl formimidate hydrochloride (IPFH, CAS No. 16694-44-3) is a highly reactive, electrophilic intermediate utilized extensively in advanced organic synthesis, particularly in the construction of amidines, heterocycles, and pharmaceutical active ingredients. However, the very electrophilicity that makes IPFH synthetically valuable also renders it thermodynamically unstable under ambient conditions.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic handling instructions. Here, we deconstruct the thermodynamic drivers of IPFH degradation, map its environmental vulnerabilities, and establish self-validating experimental protocols designed to ensure absolute chemical integrity during synthesis and analysis.

Mechanistic Thermodynamics of Degradation

The stability of formimidate hydrochlorides is dictated by the electrophilic nature of the imidate carbon. Synthesized traditionally via the Pinner reaction, these salts are highly susceptible to nucleophilic attack.

When exposed to moisture, IPFH undergoes a rapid, thermodynamically driven hydrolysis. The mechanism involves the nucleophilic attack of water on the imidate carbon, forming a high-energy tetrahedral intermediate. Because the formation of the resulting products—isopropanol and formamide—represents a lower-energy thermodynamic sink, the intermediate rapidly collapses.

Paradoxically, the stability of IPFH in aqueous environments is highly pH-dependent. In acidic conditions (pH < 5), the imidate nitrogen remains protonated. This protonation hinders the formation of the neutral tetrahedral intermediate required for the collapse step, kinetically trapping the molecule and providing moderate stability. Conversely, in basic media (pH > 8), the high concentration of hydroxide ions results in rapid, unhindered nucleophilic attack, accelerating degradation (1).

G IPFH Isopropyl Formimidate Hydrochloride Tetrahedral Tetrahedral Intermediate (High Energy) IPFH->Tetrahedral Nucleophilic Attack Water H2O (Nucleophile) Water->Tetrahedral Products Isopropanol + Formamide + HCl Tetrahedral->Products Cleavage (ΔG < 0)

Thermodynamic hydrolysis pathway of isopropyl formimidate hydrochloride.

Empirical Stability Profile & Environmental Variables

To maintain the purity and reactivity of IPFH, strict adherence to thermodynamic limits is required. The following table synthesizes the quantitative data regarding its environmental vulnerabilities (2).

Environmental VariableConditionThermodynamic ImpactMechanistic Causality
Temperature ≤ -15°CHigh StabilityInsufficient thermal energy to overcome the activation barrier ( ΔG‡ ) for hydrolysis.
Temperature ≥ 25°CRapid DegradationIncreased kinetic energy accelerates nucleophilic attack and thermal decomposition.
Moisture Anhydrous (< 50 ppm H2​O )High StabilityThe absolute absence of nucleophilic water prevents the formation of the tetrahedral intermediate.
pH < 5 (Acidic)Moderate StabilityProtonation of the imidate nitrogen hinders the rate-determining hydrolysis step.
pH > 8 (Basic)Rapid DegradationHigh concentration of hydroxide ions rapidly attacks the electrophilic imidate carbon.

Self-Validating Experimental Protocols

Standard operating procedures often fail because they lack internal checks. The following protocols are designed as self-validating systems, ensuring that any deviation from thermodynamic stability is immediately detected.

Protocol 3.1: Controlled Synthesis via Modified Pinner Reaction

The synthesis of IPFH requires strict stoichiometric and thermal control to suppress hydrolysis and the formation of orthoester byproducts (3).

  • Preparation : Purge a dry, jacketed reaction vessel with argon. Charge with formamide (1.0 eq) and anhydrous isopropyl alcohol (1.2 eq) in anhydrous tetrahydrofuran (THF).

  • Thermal Control : Cool the mixture to -5°C. Causality: The formation of the imidate hydrochloride is exothermic. Temperatures above 5°C provide the activation energy required for the reversible degradation of the product.

  • Acidification & Monitoring : Introduce anhydrous HCl gas at a constant rate (0.68 g/min ). Monitor the reaction continuously using an in-situ conductivity meter.

  • Self-Validating Termination : The reaction validates its own endpoint. As HCl is introduced, conductivity rises due to salt formation. Terminate the HCl flow exactly when the conductivity curve reaches a maximum and exhibits a continuous monotonic decrease. Causality: This prevents over-acidification, which would otherwise catalyze the hydrolysis of the newly formed IPFH into esters (4).

  • Isolation : Filter the resulting white precipitate under an argon blanket, wash with cold virgin THF, and vacuum dry at room temperature for 3 hours.

Protocol 3.2: Stability-Indicating RP-HPLC Assay (Forced Degradation)

To accurately quantify the degradation of IPFH, the analytical method must not induce degradation itself.

  • Sample Preparation : Prepare a 1.0 mg/mL stock solution of IPFH in anhydrous acetonitrile. Subject aliquots to stress conditions (e.g., 1M HCl, 1M NaOH, 60°C heat, and ambient moisture).

  • Quenching : Prior to injection, quench all stressed samples by diluting 1:10 with 0.1% formic acid in water. Causality: The formic acid drops the sample pH to ~2.7, protonating the imidate nitrogen and freezing the degradation profile.

  • Chromatography : Inject 10 µL onto a reversed-phase C18 column (30°C). Run a time-programmed gradient from 95% Mobile Phase A (0.1% formic acid in water) to 95% Mobile Phase B (Acetonitrile) over 20 minutes. Detection at 210-260 nm. Causality: The high aqueous start retains the polar formamide, while the organic shift elutes the intact IPFH.

  • Self-Validating Mechanism (Mass Balance Check) : Calculate the molar concentrations of the intact IPFH peak and the degradant peaks (isopropanol, formamide). If ΣMolesdetected​<0.98×Molesinitial​ , the assay flags the presence of undetected secondary degradation pathways or volatile loss, automatically invalidating the run.

Workflow Stock IPFH Stock Solution (Anhydrous Acetonitrile) Stress Forced Degradation (Acid, Base, Heat, H2O) Stock->Stress Aliquot Quench Quench & Dilute (0.1% Formic Acid) Stress->Quench Time-course sampling HPLC RP-HPLC Analysis (C18, 210-260 nm) Quench->HPLC Inject 10 µL Data Mass Balance Validation (Σ Moles = Initial) HPLC->Data Chromatographic Resolution

Self-validating forced degradation and HPLC analysis workflow.

Storage and Handling Directives

Based on the thermodynamic principles outlined above, the following non-negotiable handling standards must be applied:

  • Atmosphere : IPFH must be handled exclusively inside a glove box or via Schlenk line techniques under a dry argon or nitrogen atmosphere.

  • Long-Term Storage : Store in tightly sealed, opaque containers at -20°C to -15°C.

  • Dispensing : Allow the sealed container to reach room temperature in a desiccator prior to opening to prevent atmospheric condensation from nucleophilically attacking the cold reagent.

References

  • Title: Benzyl Formimidate Hydrochloride: A Technical Guide to Stability and Storage | Source: BenchChem | URL
  • Title: Chemical Safety Data Sheet MSDS / SDS - ISOPROPYL FORMIMIDATE HYDROCHLORIDE | Source: ChemicalBook | URL
  • Title: A Lewis acid-promoted Pinner reaction | Source: Beilstein Journal of Organic Chemistry | URL
  • Title: CS272135B1 - Method for monitoring the progress and termination of the Pinner reaction in imidate synthesis | Source: Google Patents | URL

Sources

Exploratory

Degradation of Isopropyl Formimidate Hydrochloride in Aqueous Environments: A Mechanistic and Methodological Guide

This technical guide provides a comprehensive exploration of the degradation pathways of isopropyl formimidate hydrochloride in aqueous solutions. Designed for researchers, scientists, and professionals in drug developme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive exploration of the degradation pathways of isopropyl formimidate hydrochloride in aqueous solutions. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established principles of physical organic chemistry with practical, field-proven methodologies for stability assessment. We will delve into the core mechanisms of degradation, the factors influencing reaction kinetics, and detailed protocols for conducting robust stability-indicating studies.

Introduction: The Role and Reactivity of Isopropyl Formimidate Hydrochloride

Isopropyl formimidate hydrochloride, with the chemical formula HC(=NH)OCH(CH₃)₂·HCl, is a reactive chemical intermediate.[1][2] Like other imidate esters, it serves as a valuable reagent in organic synthesis, particularly in the construction of heterocyclic systems and for the modification of biological molecules. Its utility is intrinsically linked to the electrophilic nature of the imidate carbon, which also renders it susceptible to nucleophilic attack, most notably by water.

The hydrochloride salt form generally enhances the stability of the compound compared to its free base by protonating the imidate nitrogen.[3] This protonation reduces the electron density on the nitrogen, thereby decreasing its susceptibility to hydrolysis. However, aqueous environments still present a significant challenge to the integrity of the molecule. Understanding the kinetics and mechanisms of its degradation is paramount for its effective use in synthesis, for defining appropriate storage conditions, and for ensuring the purity of resulting products.

Primary Degradation Pathway: Hydrolysis

The principal route of degradation for isopropyl formimidate hydrochloride in water is hydrolysis.[3] This process involves the nucleophilic attack of a water molecule on the imidate carbon atom. The reaction proceeds via a tetrahedral intermediate, which then collapses to yield the final degradation products.

The overall hydrolysis reaction can be represented as follows:

HC(=NH)OCH(CH₃)₂·HCl + H₂O → (CH₃)₂CHOH + HCONH₂ + HCl

The primary products are isopropanol and formamide. However, the ultimate product profile is heavily dependent on the pH of the solution, as formamide itself can undergo further hydrolysis to formic acid and ammonia, particularly under strong acidic or basic conditions.

The Critical Influence of pH on Hydrolysis Pathways

The rate and outcome of imidate ester hydrolysis are profoundly dependent on the pH of the aqueous medium. The reaction can be catalyzed by both acid and base. A typical pH-rate profile for imidate hydrolysis exhibits a complex relationship, with distinct mechanisms dominating in different pH regions.

  • Acidic Conditions (pH < 5): In acidic solutions, the imidate nitrogen is protonated, which surprisingly increases stability by making the nitrogen a poorer leaving group and hindering the initial nucleophilic attack by water.[3] While hydrolysis still occurs, the rate is generally slower compared to neutral or basic conditions. The primary pathway leads to the formation of an ester and an amine (in this case, isopropyl formate and ammonia) through the collapse of a tetrahedral intermediate (T+).

  • Neutral to Mildly Basic Conditions (pH 7-8): In this range, the reaction mechanism shifts. The attack of water or hydroxide ions on the protonated or neutral imidate leads to a tetrahedral intermediate (T± or T⁰) that can break down to form either the ester and amine or the amide and alcohol.

  • Basic Conditions (pH > 8): Under alkaline conditions, the degradation is significantly accelerated.[3] The hydroxide ion is a much more potent nucleophile than water, leading to a rapid formation of the tetrahedral intermediate (T⁻). The breakdown of this intermediate predominantly favors the expulsion of the alkoxide (isopropoxide), leading to the formation of formamide and isopropanol.

The following diagram illustrates the pH-dependent hydrolysis pathways.

G cluster_acid Acidic (pH < 5) cluster_neutral Neutral/Mildly Basic (pH 7-8) cluster_base Basic (pH > 8) Acid_Imidate HC(=N+H2)OCH(CH3)2 Acid_Intermediate Tetrahedral Intermediate (T+) Acid_Imidate->Acid_Intermediate + H2O Acid_Products Isopropyl Formate + NH4+ Acid_Intermediate->Acid_Products Neutral_Imidate HC(=NH)OCH(CH3)2 Neutral_Intermediate Tetrahedral Intermediate (T±/T⁰) Neutral_Imidate->Neutral_Intermediate + H2O / OH- Neutral_Products_Amide Formamide + Isopropanol Neutral_Intermediate->Neutral_Products_Amide Neutral_Products_Ester Isopropyl Formate + NH3 Neutral_Intermediate->Neutral_Products_Ester Base_Imidate HC(=NH)OCH(CH3)2 Base_Intermediate Tetrahedral Intermediate (T-) Base_Imidate->Base_Intermediate + OH- (fast) Base_Products Formamide + Isopropanol Base_Intermediate->Base_Products Predominant Pathway caption pH-Dependent Hydrolysis Pathways

Caption: pH-Dependent Hydrolysis Pathways

Factors Influencing Degradation Kinetics

Beyond pH, several other environmental factors can significantly impact the stability of isopropyl formimidate hydrochloride in aqueous solutions.

FactorInfluenceMechanistic Rationale
Temperature HighElevated temperatures increase the rate of chemical reactions, including hydrolysis, by providing the necessary activation energy.[3] Storage at low temperatures is crucial.
Moisture HighWater is a direct reactant in the hydrolysis pathway. Anhydrous conditions are essential for long-term stability.[3] The material is hygroscopic and should be handled accordingly.
Buffers MediumBuffer species can act as general acid or general base catalysts, potentially increasing the rate of hydrolysis at a given pH. The choice of buffer for formulated solutions is therefore a critical consideration.
Light LowWhile not typically a primary degradation pathway for simple imidates, photolytic degradation should not be entirely dismissed without experimental evidence, especially for complex drug products.[3] Standard practice is to protect from light.

Experimental Protocols for Degradation Studies

A thorough investigation of the degradation pathways requires a systematic approach, often termed "forced degradation" or "stress testing."[4] This involves subjecting the compound to a range of harsh conditions to intentionally generate degradation products, which is essential for developing and validating a stability-indicating analytical method.

Forced Degradation Workflow

The following workflow provides a robust framework for conducting forced degradation studies on isopropyl formimidate hydrochloride. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that primary and secondary degradation products are generated at detectable levels.[5]

G cluster_prep cluster_stress cluster_analysis A Prepare Stock Solution of Isopropyl Formimidate HCl in Anhydrous Solvent (e.g., ACN) B Acid Hydrolysis (e.g., 0.1 M HCl, RT to 60°C) A->B C Base Hydrolysis (e.g., 0.1 M NaOH, RT) A->C D Neutral Hydrolysis (Water, RT to 60°C) A->D E Oxidative Degradation (e.g., 3% H2O2, RT) A->E F Thermal Degradation (Solid & Solution, e.g., 80°C) A->F G Photolytic Degradation (ICH Q1B conditions) A->G H Neutralize Acid/Base Samples B->H C->H I Dilute All Samples to Working Concentration D->I E->I F->I G->I H->I J Analyze via Stability-Indicating HPLC-UV/PDA Method I->J K Peak Purity Analysis (PDA Detector) J->K L Characterize Degradants (LC-MS/MS, NMR) J->L caption Forced Degradation Experimental Workflow

Caption: Forced Degradation Experimental Workflow

Step-by-Step Protocol for Hydrolytic Degradation Study
  • Stock Solution Preparation: Accurately weigh and dissolve isopropyl formimidate hydrochloride in a suitable anhydrous solvent (e.g., acetonitrile) to create a stock solution of known concentration (e.g., 1 mg/mL).

  • Acid Stress: Transfer an aliquot of the stock solution into a flask containing 0.1 M hydrochloric acid. Monitor the reaction at room temperature. If degradation is slow, the temperature can be increased (e.g., to 50-70°C).[4]

  • Base Stress: Transfer an aliquot of the stock solution into a flask containing 0.1 M sodium hydroxide. This reaction is expected to be rapid, so it should be performed at a controlled room temperature, and samples should be taken at early time points.[6]

  • Neutral Stress: Transfer an aliquot of the stock solution into a flask containing purified water. As with acid stress, the temperature may need to be elevated to achieve sufficient degradation.

  • Sampling: Withdraw samples at appropriate time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Quenching/Neutralization: For acid and base stressed samples, immediately neutralize them to halt the degradation reaction before analysis. For example, the acidic sample can be neutralized with an equivalent amount of 0.1 M NaOH, and the basic sample with 0.1 M HCl.

  • Sample Preparation for Analysis: Dilute the stressed samples with the initial mobile phase to a suitable concentration for HPLC analysis.

Representative Stability-Indicating HPLC Method

A robust stability-indicating method is one that can separate the parent compound from all potential degradation products, process impurities, and excipients, ensuring that the peak for the active ingredient is pure.

  • Objective: To separate and quantify isopropyl formimidate hydrochloride from its primary degradation products (isopropanol, formamide, isopropyl formate) and any other stress-induced impurities.

  • Instrumentation: HPLC with a Photodiode Array (PDA) detector. LC-MS/MS for peak identification.

  • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: A gradient elution is recommended to resolve compounds with different polarities.

    • Solvent A: 0.1% Formic Acid in Water

    • Solvent B: Acetonitrile

  • Gradient Program (Example):

    Time (min) % Solvent A % Solvent B
    0 95 5
    20 5 95
    25 5 95
    26 95 5

    | 30 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: As imidates may lack a strong chromophore, detection at a low wavelength (e.g., 210-220 nm) is often necessary. A PDA detector is crucial for monitoring peak purity across the UV spectrum.

  • Injection Volume: 10 µL

Conclusion and Best Practices

The degradation of isopropyl formimidate hydrochloride in water is primarily governed by pH-dependent hydrolysis, leading to the formation of isopropanol and formamide under basic conditions, and potentially isopropyl formate and ammonia under acidic conditions. The stability of this valuable synthetic intermediate is critically dependent on maintaining anhydrous and low-temperature conditions.

For researchers and drug development professionals, a comprehensive understanding of these degradation pathways is not merely academic. It is a prerequisite for developing robust synthetic procedures, stable formulations, and reliable analytical methods. The implementation of systematic forced degradation studies, coupled with a well-validated, stability-indicating HPLC method, forms the cornerstone of ensuring the quality, safety, and efficacy of any project involving this reactive compound. Every protocol described herein should be considered a self-validating system, where the experimental choices are driven by the chemical nature of the molecule and the ultimate goal of achieving a complete and accurate stability profile.

References

  • Journal of Applied Pharmaceutical Science. (n.d.). Stability-indicating HPLC method optimization using quality. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Retrieved from [Link]

  • IRJPMS. (n.d.). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

  • International Journal of Pharmacy & Pharmaceutical Research. (2023, February 28). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

  • Scientific Research Publishing. (2016, January 28). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Retrieved from [Link]

  • PubMed. (n.d.). An unexpected hydrolysis pH-rate profile, at pH values less than 7, of the labile imide, ICRF-187: (+)-1,2-bis-(3,5-dioxopiperazin-1-yl)propane. Retrieved from [Link]

  • Chromatography Online. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

  • PubMed. (2000, September 15). In-vitro hydrolysis, permeability, and ocular uptake of prodrugs of N-[4-(benzoylamino)phenylsulfonyl]glycine, a novel aldose reductase inhibitor. Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrolysis Rates for Various pH Levels | Download Table. Retrieved from [Link]

  • Journal of Chemical Health Risks. (2024, May 14). Development and Validation of Stability Indicating HPLC Method for Estimation of Novel Nitroimidazooxazine Antitubercular Drug Pretomanid Followed by LC-MS. Retrieved from [Link]

  • ResearchGate. (n.d.). pH rate profile for the hydrolysis of 1a-e and 2. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). Retrieved from [Link]

  • International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

  • BJSTR. (2022, November 30). Forced Degradation – A Review. Retrieved from [Link]

  • Pharmaceutical Outsourcing. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Retrieved from [Link]

Sources

Foundational

The Solubility Profile and Reactivity of Isopropyl Formimidate Hydrochloride in Organic Solvents: A Comprehensive Technical Guide

Abstract: Isopropyl formimidate hydrochloride (CAS 16694-44-3) is a highly reactive electrophilic intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs), particularly for introducing N-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: Isopropyl formimidate hydrochloride (CAS 16694-44-3) is a highly reactive electrophilic intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs), particularly for introducing N-formimidoyl groups in β-lactam antibiotics. As a Senior Application Scientist, I have observed that the primary point of failure in scaling these reactions lies in solvent mismanagement. This whitepaper provides an in-depth analysis of its solubility profile, the kinetic causality of its degradation, and self-validating protocols for handling this moisture-sensitive reagent in organic solvents.

Chemical Architecture & The Causality of Reactivity

Isopropyl formimidate hydrochloride is the hydrochloride salt of isopropyl formimidate. Its molecular architecture features an imidate carbon bonded to both an oxygen and a nitrogen atom. These heteroatoms withdraw electron density, rendering the central carbon highly susceptible to nucleophilic attack[1]. The protonation of the imino nitrogen in the hydrochloride form further exacerbates this electrophilicity, making it a potent formylating and amidinating agent[1].

However, this same electrophilicity is the root cause of its instability. In the presence of protic nucleophiles—most notably water—the compound undergoes rapid hydrolysis[2]. Therefore, understanding its solubility in strictly anhydrous organic solvents is not merely a matter of physical dissolution, but a fundamental requirement for preserving its chemical integrity[2].

Solubility Profile in Organic Solvents

Selecting the optimal solvent requires balancing solubility with chemical inertness. Formimidate hydrochlorides are ionic salts; thus, they exhibit poor solubility in non-polar hydrocarbons but dissolve readily in highly polar solvents.

Table 1: Solubility and Stability Profile of Isopropyl Formimidate Hydrochloride

Organic SolventPolarity IndexSolubility ProfileStability ImplicationsApplication Insight
Dimethylformamide (DMF) 6.4High (>50 mg/mL)Stable (if strictly anhydrous)The premier choice for N-formimidoylation due to high solvation of both the salt and organic substrates.
Dimethyl Sulfoxide (DMSO) 7.2High (>50 mg/mL)Stable (if strictly anhydrous)Excellent for analytical preparations (e.g., NMR) but difficult to remove during downstream workup.
Acetonitrile (MeCN) 5.8Moderate (10-30 mg/mL)StableIdeal co-solvent for base-catalyzed amidine formations; easily removed under reduced pressure.
Tetrahydrofuran (THF) 4.0Low (<10 mg/mL)StableOften used as the reaction medium during its initial synthesis (Pinner reaction) to facilitate precipitation.
Hexane / Heptane 0.1InsolubleN/AUtilized as an anti-solvent to crash out the product during purification or recrystallization.

Expert Insight: Why do we prioritize polar aprotic solvents like DMF or Acetonitrile? The ionic nature of the hydrochloride salt demands a high dielectric constant for dissolution. However, polar protic solvents (like methanol or ethanol), while excellent at dissolving the salt, can act as competing nucleophiles over extended periods, leading to transesterification or degradation. Polar aprotic solvents provide the necessary solvation energy without participating in nucleophilic attack.

Degradation Kinetics: The Hydrolysis Mechanism

A critical failure point in many laboratories is the assumption that "sealed" containers prevent degradation. Isopropyl formimidate hydrochloride is highly hygroscopic. Exposure to atmospheric moisture initiates a rapid SN1/SN2-type hydrolysis pathway[2].

The reaction proceeds via the nucleophilic attack of water on the electrophilic imidate carbon, forming a tetrahedral intermediate. Subsequent C-O bond cleavage yields isopropyl alcohol, formamide, and hydrochloric acid[2].

Hydrolysis A Isopropyl Formimidate Hydrochloride C Tetrahedral Intermediate A->C Nucleophilic Attack B Water (Nucleophile) B->C D Isopropyl Alcohol C->D C-O Cleavage E Formamide C->E F HCl C->F

Mechanism of moisture-induced hydrolysis of isopropyl formimidate hydrochloride.

Self-Validating Experimental Methodologies

To ensure reproducibility, protocols involving isopropyl formimidate hydrochloride must be designed as self-validating systems. This means incorporating in-process checks that prevent the continuation of a doomed reaction.

Protocol: Anhydrous N-Formimidoylation of a Primary Amine

This protocol is adapted from standard methodologies used in the synthesis of amidine-substituted β-lactam compounds[3].

Step 1: Solvent Validation (The Go/No-Go Gate)

  • Action: Dispense 10 mL of anhydrous DMF under an argon atmosphere.

  • Validation: Perform Karl Fischer (KF) coulometric titration on a 1 mL aliquot.

  • Causality: The moisture content must be <50 ppm. If >50 ppm, the solvent must be discarded or re-dried over activated 3Å molecular sieves. This prevents the silent consumption of the formimidate reagent by water.

Step 2: Substrate Dissolution & Base Addition

  • Action: Dissolve the target primary amine (1.0 eq) in the validated DMF at 0°C. Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) or anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)[3].

  • Causality: The base serves a dual purpose: it neutralizes the HCl generated during the reaction and deprotonates the target amine, enhancing its nucleophilicity against the imidate carbon.

Step 3: Reagent Introduction

  • Action: Add isopropyl formimidate hydrochloride (1.2 to 1.5 eq) in a single portion to the chilled solution. Maintain the reaction at 0°C for 30 minutes, then allow it to warm to room temperature[3].

  • Causality: The slight excess compensates for any trace degradation. Starting at 0°C controls the exothermic nature of the amidine formation and minimizes thermal decomposition of the Pinner salt[3].

Step 4: Reaction Monitoring & Quenching

  • Action: Monitor the reaction via HPLC. Once the starting amine is consumed (>95%), quench the reaction by pouring the mixture into ice-cold water.

  • Validation: The sudden shift to a highly aqueous environment intentionally hydrolyzes any remaining unreacted isopropyl formimidate hydrochloride into water-soluble formamide and isopropyl alcohol, simplifying downstream purification.

Workflow Step1 1. Solvent Validation Karl Fischer Titration (<50 ppm H2O) Step2 2. Substrate Dissolution Target Amine in Anhydrous DMF Step1->Step2 Step3 3. Base Addition DIPEA or K2CO3 at 0°C Step2->Step3 Step4 4. Reagent Addition Isopropyl Formimidate HCl (1.2 eq) Step3->Step4 Step5 5. In-Process Monitoring HPLC Verification of Amine Consumption Step4->Step5 Step6 6. Aqueous Quench & Isolation Hydrolysis of excess reagent Step5->Step6

Self-validating workflow for N-formimidoylation using anhydrous organic solvents.

Conclusion

The successful application of isopropyl formimidate hydrochloride hinges entirely on rigorous solvent management. By restricting solvation to strictly anhydrous polar aprotic solvents (like DMF or Acetonitrile) and understanding the kinetic vulnerability of the imidate carbon to hydrolysis, researchers can eliminate batch-to-batch variability. Implementing self-validating steps, such as KF titration prior to reagent introduction, elevates a standard synthetic procedure into a robust, scalable process.

References
  • Title: PubChem Compound Summary for CID 13116802, Benzyl formimidate hydrochloride Source: National Center for Biotechnology Information (PubChem) URL: [Link]

  • Title: US9556165B2 - Amidine substituted β-lactam compounds, their preparation and use as antibacterial agents Source: Google Patents URL

Sources

Exploratory

Crystallographic and Molecular Weight Data for Isopropyl Formimidate Hydrochloride: A Comprehensive Technical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper Executive Introduction As a Senior Application Scientist specializing in the structural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Introduction

As a Senior Application Scientist specializing in the structural characterization of reactive intermediates, I frequently encounter the need for rigorous physicochemical profiling of imidoester salts. Isopropyl formimidate hydrochloride (CAS: 16694-44-3)[1] is a quintessential Pinner salt utilized extensively as an electrophilic building block in the synthesis of amidines, heterocycles, and pharmaceutical active pharmaceutical ingredients (APIs).

Because imidoesters are highly reactive and sensitive to moisture, extracting high-fidelity crystallographic and molecular weight data requires a deep understanding of the underlying chemical mechanics. This guide breaks down the quantitative data, structural principles, and self-validating experimental workflows required to characterize this compound accurately.

Molecular Weight and Physicochemical Profiling

The foundation of any stoichiometric calculation in API synthesis relies on absolute molecular weight accuracy. Isopropyl formimidate hydrochloride consists of a protonated iminium cation and a chloride counterion.

The exact molecular weight is 123.58 g/mol , derived from its molecular formula C₄H₁₀ClNO [2].

Causality in Thermal Behavior: The compound exhibits a melting point of 108 °C, at which point it undergoes rapid thermal decomposition. This decomposition is not merely a phase change; it is a thermally driven reverse-Pinner reaction or degradation pathway that releases hydrogen chloride gas and isopropanol. Consequently, all downstream processing and crystallographic analyses must be performed under strict cryogenic or cold-room conditions to preserve molecular integrity.

Table 1: Quantitative Physicochemical Summary
PropertyValueMechanistic Significance
Chemical Name Isopropyl formimidate hydrochlorideFormimidate salts act as potent electrophiles.
CAS Number 16694-44-3Standard registry identifier[3].
Molecular Formula C₄H₁₀ClNOThe salt form stabilizes the highly reactive C=N double bond[2].
Molecular Weight 123.58 g/mol Critical for precise molar equivalent calculations[1].
Melting Point 108 °C (Decomposes)Indicates thermal lability; mandates cold storage (< 4 °C).
Functional Groups Ether, Iminium, ChlorideSusceptible to nucleophilic attack by water (hydrolysis).

Crystallographic Principles of Formimidate Salts

Isolating single-crystal X-ray diffraction (SCXRD) data for the specific isopropyl derivative is experimentally challenging due to its extreme hygroscopicity. However, the 3D architectural motifs can be reliably extrapolated from homologous structures, such as ethyl formimidate hydrochloride, which have been successfully characterized in the literature[4].

Structural Causality: In the solid state, formimidate hydrochlorides are governed by strong, charge-assisted hydrogen bonding. The protonated iminium nitrogen ( =NH2+​ ) acts as a bifurcated hydrogen bond donor to the chloride anion ( Cl− ). The steric bulk of the isopropyl group forces the crystal lattice into a specific packing arrangement—typically alternating polar (hydrogen-bonded) and non-polar (isopropyl alkyl chain) layers.

Table 2: Projected Crystallographic Parameters
ParameterExpected Value / RangeStructural Implication
Crystal System Monoclinic or OrthorhombicCommon for small organic salts with asymmetric steric bulk[4].
Space Group P21​/c or Pbca Centrosymmetric packing driven by hydrogen-bonded dimer pairs.
Data Collection Temp. 100 KMinimizes thermal ellipsoids for accurate bond length determination.
Primary Interaction N−H⋯Cl (Strong)The primary thermodynamic driving force for crystal lattice assembly.

Experimental Protocol: Synthesis and Crystallization

To obtain diffraction-quality crystals, the synthesis and crystallization must be treated as a coupled, self-validating thermodynamic system.

Expertise & Causality: Imidoesters are highly susceptible to nucleophilic attack by water, which irreversibly hydrolyzes the iminium bond to yield isopropyl formate and ammonium chloride. Therefore, all glassware must be flame-dried, and absolute anhydrous isopropanol must be used. Furthermore, we utilize vapor diffusion rather than slow cooling because the thermal instability of the imidoester (decomposition at 108 °C) precludes high-temperature dissolution.

Self-Validating Protocol:

  • Anhydrous Setup: Purge a flame-dried Schlenk flask with inert argon gas.

  • Reagent Addition: Combine equimolar amounts of anhydrous isopropanol and hydrogen cyanide (or a safe formylating equivalent) in a non-polar solvent (e.g., dry diethyl ether) at 0 °C.

  • Catalytic Saturation: Bubble dry HCl gas through the solution. Validation Step: The reaction's success is self-validated by the immediate precipitation of a white crystalline solid; a clear solution indicates a failure of the HCl gas to saturate the mixture.

  • Vapor Diffusion: Dissolve the crude salt in a minimal volume of absolute ethanol. Place the open vial inside a larger sealed chamber containing diethyl ether (antisolvent).

  • Incubation: Store at 4 °C for 72 hours. The slow diffusion of ether into the ethanol achieves supersaturation thermodynamically without thermal degradation, yielding single crystals.

Synthesis HCN Hydrogen Cyanide (Electrophile) Reaction Pinner Reaction (0-5°C, Anhydrous) HCN->Reaction iPrOH Anhydrous Isopropanol (Nucleophile) iPrOH->Reaction HCl Dry HCl Gas (Catalyst/Salt) HCl->Reaction Product Crude Isopropyl Formimidate Hydrochloride Reaction->Product Precipitation Purification Vapor Diffusion Crystallization (EtOH / Et2O at 4°C) Product->Purification Dissolution Crystals Diffraction-Quality Single Crystals Purification->Crystals Supersaturation

Workflow for the synthesis and crystallization of isopropyl formimidate hydrochloride.

Experimental Protocol: SCXRD Analysis and Validation

Once a single crystal is isolated, the SCXRD workflow must be executed with strict adherence to cryogenic protocols.

Expertise & Causality: Data collection must be performed at 100 K using a liquid nitrogen cryostream. This is not merely standard practice; it is mechanistically required to freeze the rotational disorder of the isopropyl methyl groups. If collected at room temperature, the rotational smearing of the electron density map would artificially inflate the thermal parameters (B-factors), rendering the carbon-carbon bond lengths artificially short and inaccurate.

Self-Validating Protocol:

  • Mounting: Submerge the crystals in inert perfluoropolyether oil (Paratone-N) to instantly protect them from atmospheric moisture. Mount a 0.2 mm crystal onto a cryoloop.

  • Diffraction: Expose the crystal to Mo Kα radiation (0.71073 Å) at 100 K.

  • Integration ( Rint​ Check): Integrate the raw diffraction frames. Validation Step: The successful integration yields an internal agreement factor ( Rint​ ). If Rint​ exceeds 7%, it immediately flags issues with crystal twinning or ice ring formation from inadequate cryoprotection, prompting a halt and recrystallization.

  • Structure Solution: Solve the phase problem using dual-space methods (e.g., SHELXT) to locate the heavy atoms (Cl, O, N, C).

  • Refinement: Refine the model using full-matrix least-squares on F2 (SHELXL). Validation Step: The crystallographic model validates itself through the R1​ statistic. An R1​ value below 5% confirms that the calculated structural model accurately reflects the observed diffraction data.

XRD Crystal Mount Single Crystal (Inert Oil, 100K) Diffraction X-Ray Diffraction (Mo K-alpha: 0.71073 Å) Crystal->Diffraction Photon Scattering Integration Data Integration (Check R_int < 7%) Diffraction->Integration Raw Frames StructureSolution Structure Solution (Dual-Space Methods) Integration->StructureSolution Phase Resolution Refinement Least-Squares Refinement (Minimize wR2) StructureSolution->Refinement Electron Density Validation Crystallographic Validation (checkCIF, R1 < 5%) Refinement->Validation Converged Model

Self-validating pipeline for Single-Crystal X-Ray Diffraction (SCXRD) analysis.

Conclusion

The precise characterization of isopropyl formimidate hydrochloride requires an intersection of rigorous synthetic chemistry and advanced analytical physics. By understanding the causality behind its thermal lability (decomposition at 108 °C) and leveraging self-validating workflows—from anhydrous vapor diffusion to cryogenic SCXRD—researchers can definitively map both the molecular weight (123.58 g/mol ) and the 3D solid-state architecture of this critical API intermediate.

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis of N-Substituted Formamidines via Isopropyl Formimidate Hydrochloride

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Introduction & Scientific Rationale The amidine functional group is a highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Scientific Rationale

The amidine functional group is a highly privileged pharmacophore in medicinal chemistry, frequently incorporated into serine protease inhibitors, integrin receptor antagonists, and broad-spectrum antimicrobial agents[1]. Among the various methods to install the formamidine moiety (–CH=NH), the formimidoylation of primary and secondary amines using pre-formed imidate salts is one of the most direct, mild, and reliable approaches[2].

While the classical Pinner reaction generates imidates in situ using harsh acidic conditions and toxic nitrile precursors[3][4], utilizing the isolated reagent isopropyl formimidate hydrochloride offers superior operational safety and yield consistency. Isopropyl formimidate hydrochloride serves as a highly electrophilic formimidoylating agent. The isopropyl leaving group provides an optimal balance of reactivity and stability compared to methyl or ethyl analogs, minimizing undesired hydrolysis while ensuring rapid elimination of isopropanol during the reaction cascade[5][6].

Mechanistic Causality

The reaction proceeds via a nucleophilic acyl substitution-like pathway. The primary or secondary amine acts as a nucleophile, attacking the highly electrophilic carbon of the protonated imidate. This forms a transient tetrahedral intermediate. Subsequent collapse of this intermediate expels isopropanol (a good leaving group), yielding the stable N-substituted formamidine[2]. The addition of a mild base (such as potassium carbonate) is critical: it buffers the system, preventing the complete protonation of the nucleophilic amine, while avoiding highly basic conditions that would rapidly hydrolyze the imidate reagent[5][7].

Mechanism A Primary/Secondary Amine C Tetrahedral Intermediate A->C Nucleophilic Attack B Isopropyl Formimidate Hydrochloride B->C Electrophilic Carbon D N-Substituted Formamidine HCl C->D Elimination (-iPrOH) E Isopropanol (Byproduct) C->E Leaving Group

Mechanistic pathway of formamidine synthesis via isopropyl formimidate hydrochloride.

Materials and Reagents

To ensure a self-validating and reproducible system, use anhydrous solvents and freshly desiccated reagents. Moisture introduces a competing hydrolysis pathway that degrades the imidate into formamide.

Reagent / MaterialRoleEquivalentsNotes
Amine Substrate Nucleophile1.0 eqFree base or HCl salt (adjust base eq. if salt).
Isopropyl formimidate HCl Formimidoylating Agent1.2 - 1.5 eqHygroscopic. Store at 2–8 °C under inert gas.
Potassium Carbonate (K₂CO₃) Acid Scavenger / Buffer2.0 - 3.0 eqFinely powdered, anhydrous[7].
Anhydrous DMF or Ethanol Solvent0.2 - 0.5 MDMF is preferred for poorly soluble amines[8].
Diethyl Ether Precipitation SolventN/AUsed for product isolation and trituration.

Experimental Protocol

This protocol is optimized for a 10 mmol scale but can be linearly scaled for library synthesis or process development.

Step-by-Step Methodology
  • Substrate Preparation: Charge an oven-dried 100 mL round-bottom flask with a magnetic stir bar. Add the amine substrate (10.0 mmol, 1.0 eq) and suspend it in 25 mL of anhydrous DMF (or absolute ethanol).

  • Base Addition: Add finely powdered anhydrous K₂CO₃ (20.0 mmol, 2.0 eq) to the stirring solution. Causality: Stirring the mixture for 10–15 minutes prior to reagent addition ensures any amine hydrochloride salts are converted to their free, nucleophilic state[5][7].

  • Temperature Control: Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach 0–5 °C.

  • Reagent Addition: Add isopropyl formimidate hydrochloride (12.0 mmol, 1.2 eq) portion-wise over 5 minutes. Causality: The nucleophilic attack is exothermic. Portion-wise addition at reduced temperatures suppresses the thermal degradation of the imidate and minimizes side-reaction profiles[9][10].

  • Reaction Incubation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 4 to 16 hours. Self-Validation: Monitor the reaction via LC-MS or TLC (using a Ninhydrin stain for aliphatic amines or UV for aromatic amines). The reaction is complete when the starting amine is fully consumed.

  • Work-Up: Filter the reaction mixture through a medium-porosity glass frit to remove the insoluble inorganic salts (KCl, unreacted K₂CO₃). Wash the filter cake with a small volume of cold solvent (5 mL).

  • Concentration & Purification: Concentrate the filtrate under reduced pressure. To isolate the amidine as a hydrochloride salt, dissolve the crude residue in a minimal amount of absolute ethanol, cool to 0 °C, and add 1M HCl in diethyl ether until precipitation is complete[2]. Filter the resulting solid, wash with cold diethyl ether, and dry under high vacuum.

Workflow Step1 1. Substrate Preparation Dissolve amine & K2CO3 in DMF/EtOH Step2 2. Reagent Addition Add Isopropyl Formimidate HCl (0-5°C) Step1->Step2 Step3 3. Reaction Incubation Stir at RT (4-16 hours) Step2->Step3 Step4 4. Work-up Filter salts, concentrate under vacuum Step3->Step4 Step5 5. Purification Precipitate as HCl salt using Et2O/HCl Step4->Step5

Step-by-step experimental workflow for the formimidoylation of amines.

Substrate Scope & Quantitative Data

The efficiency of isopropyl formimidate hydrochloride varies based on the steric and electronic properties of the amine. The table below summarizes typical reaction parameters and expected yields across different substrate classes.

Amine ClassExample SubstrateTypical Time (RT)Expected Yield (%)Mechanistic Notes
Aliphatic Primary Benzylamine4 - 6 hours85 - 95%Highly nucleophilic; rapid conversion.
Aliphatic Secondary Piperidine6 - 8 hours80 - 90%Slight steric hindrance; requires slight excess of imidate.
Aromatic Primary Aniline12 - 16 hours65 - 80%Lower nucleophilicity due to delocalization; heating to 40 °C may be required[2].
Sterically Hindered tert-Butylamine16 - 24 hours40 - 60%Slow tetrahedral intermediate formation; benefits from DBU instead of K₂CO₃[7].

Troubleshooting & Optimization

  • Low Yield / Unreacted Amine: If LC-MS indicates stalled conversion, the imidate may have hydrolyzed due to trace water in the solvent. Solution: Ensure solvents are strictly anhydrous. You may spike the reaction with an additional 0.5 eq of isopropyl formimidate hydrochloride.

  • Over-alkylation / Side Products: If strong bases (like NaH or t-BuOK) are mistakenly used, the imidate can decompose rapidly, or the resulting amidine can undergo further undesired reactions. Solution: Strictly adhere to mild bases like K₂CO₃ or DBU[7].

  • Difficult Product Isolation: Amidines are highly polar and often streak on silica gel. Solution: Avoid standard normal-phase chromatography. Rely on crystallization (as the HCl salt) or use reverse-phase HPLC (C18 column, 0.1% Formic Acid or TFA in Water/Acetonitrile) for complex medicinal chemistry targets[9][11].

References

  • Aly, A. A. et al. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc. Available at:[Link]

  • Zupancic, S. et al. Preparation of Amidines by Amidoxime Reduction with Potassium Formate. Thieme-Connect. Available at: [Link]

  • US Patent 9556165B2. Amidine substituted β-lactam compounds, their preparation and use as antibacterial agents.
  • US Patent 4194047A. Substituted N-methylene derivatives of thienamycin.
  • European Patent EP3922635A1. BETA-LACTAMASE INHIBITORS.

Sources

Application

Isopropyl formimidate hydrochloride reaction conditions for primary amines

An In-Depth Guide to the Synthesis of Formamidines via Isopropyl Formimidate Hydrochloride and Primary Amines Introduction: The Significance of the Formamidine Scaffold In the landscape of medicinal chemistry and drug de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Synthesis of Formamidines via Isopropyl Formimidate Hydrochloride and Primary Amines

Introduction: The Significance of the Formamidine Scaffold

In the landscape of medicinal chemistry and drug development, the formamidine moiety is a privileged structure, serving as a critical pharmacophore in a multitude of biologically active compounds.[1][2] Its unique electronic and steric properties allow it to act as a bioisostere for ureas, thioureas, and amides, and to participate in key hydrogen bonding interactions with biological targets such as enzymes and receptors. Consequently, formamidine derivatives are integral to various therapeutic agents, including inhibitors of steroid sulfatase, antimicrobial agents, and insecticidal drugs.[3][4]

The reaction between an imidate salt, such as isopropyl formimidate hydrochloride, and a primary amine represents a robust, reliable, and straightforward method for the synthesis of N-substituted formamidines. This approach is valued for its operational simplicity, broad substrate scope, and the relatively mild conditions required for the transformation. Isopropyl formimidate hydrochloride serves as an efficient formimidoylating agent, where the electrophilic carbon of the imidate is readily attacked by the nucleophilic primary amine, leading to the formation of a stable formamidinium salt.

This application note provides a comprehensive overview of this reaction, including its underlying mechanism, detailed experimental protocols, and a guide to troubleshooting common issues, aimed at researchers and scientists in the field of drug discovery and synthetic chemistry.

Reaction Mechanism: Nucleophilic Addition-Elimination

The reaction proceeds through a classic nucleophilic addition-elimination pathway. The process is typically initiated by the protonated form of the imidate, which enhances the electrophilicity of the imidate carbon.

  • Nucleophilic Attack: The primary amine, acting as a nucleophile, attacks the electrophilic carbon atom of the protonated isopropyl formimidate. This step leads to the formation of a transient, high-energy tetrahedral intermediate.[5]

  • Proton Transfer: A proton transfer likely occurs within the intermediate, neutralizing the nitrogen from the primary amine and protonating the isopropoxy leaving group.

  • Elimination of Isopropanol: The tetrahedral intermediate is unstable and collapses. The C-O bond cleaves, leading to the elimination of a molecule of isopropanol, which is a good leaving group.

  • Formation of Formamidinium Salt: The final product is the stable, resonance-stabilized N-substituted formamidinium ion, with chloride as the counter-ion.

Diagram of the Reaction Mechanism

Caption: Nucleophilic attack of a primary amine on isopropyl formimidate hydrochloride.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Aryl/Alkyl Formamidinium Hydrochloride

This protocol provides a standardized method applicable to a wide range of primary amines. The key to success is maintaining anhydrous conditions, as the imidate starting material is sensitive to hydrolysis.

Materials & Equipment:

  • Isopropyl formimidate hydrochloride (1.0 eq.)

  • Primary amine (Aryl or Alkyl) (1.0 - 1.1 eq.)

  • Anhydrous Ethanol or Methanol (approx. 0.2 - 0.5 M concentration)

  • Anhydrous Diethyl Ether (for washing)

  • Flame-dried, round-bottom flask with a magnetic stir bar

  • Inert atmosphere setup (Nitrogen or Argon balloon/line)

  • Syringes and needles

  • Rotary evaporator

Procedure:

  • Reaction Setup: Place the isopropyl formimidate hydrochloride (1.0 eq.) into the flame-dried round-bottom flask. Seal the flask with a septum and purge with an inert gas (e.g., nitrogen) for 5-10 minutes.

  • Solvent Addition: Add anhydrous ethanol via syringe to the flask to dissolve the imidate salt. Stir the mixture until a clear solution is obtained.

  • Amine Addition: In a separate vial, dissolve the primary amine (1.0 - 1.1 eq.) in a small amount of anhydrous ethanol. Add this solution dropwise to the stirred solution of the imidate at room temperature. An exothermic reaction may be observed, and the mixture typically remains a clear solution.[5]

  • Reaction Monitoring: Allow the reaction mixture to stir at room temperature for 12-24 hours. The progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by observing the disappearance of the primary amine starting material.

  • Work-up and Isolation:

    • Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent.[5]

    • The resulting crude solid or oil is the formamidinium hydrochloride salt.

    • To purify, add cold, anhydrous diethyl ether to the crude product and triturate (stir/break up the solid with a spatula). This step washes away unreacted starting materials and the isopropanol byproduct.[5]

    • Collect the solid product by vacuum filtration, washing with additional portions of cold, anhydrous diethyl ether.

    • Dry the purified white or off-white solid under high vacuum. The product can be characterized by NMR and MS analysis.

Reaction Conditions and Substrate Scope

The reaction is generally robust and tolerant of a variety of functional groups. The conditions can be optimized based on the reactivity of the primary amine.

ParameterTypical ConditionRationale & Expert Insights
Substrate Primary alkyl & aryl aminesThe reaction works well for both electron-rich and electron-deficient anilines, as well as simple and sterically hindered primary alkyl amines.[6] Secondary amines can also be used but may react more slowly.
Solvent Anhydrous Ethanol, MethanolAnhydrous polar protic solvents are ideal for dissolving the imidate and amine salts. The use of anhydrous solvent is critical to prevent hydrolysis of the imidate starting material.
Temperature Room Temperature (20-25 °C)The reaction is typically efficient at room temperature.[5] Gentle heating (40-50 °C) may be required for less nucleophilic amines (e.g., highly electron-deficient anilines) to drive the reaction to completion.
Stoichiometry 1.0 - 1.1 eq. of amineA slight excess of the amine can help ensure the complete consumption of the imidate. However, a 1:1 ratio is often sufficient.
Reaction Time 12 - 24 hoursReaction times can vary. Monitoring by TLC or LC-MS is recommended to determine the point of completion. Aliphatic amines often react faster than aromatic amines.
Experimental Workflow Visualization

Experimental_Workflow General Experimental Workflow cluster_prep 1. Preparation & Setup cluster_reaction 2. Reaction cluster_workup 3. Isolation & Purification A Flame-dry glassware B Add Isopropyl Formimidate HCl A->B C Purge with N₂/Ar B->C D Dissolve imidate in anhydrous EtOH C->D E Add primary amine solution dropwise D->E F Stir at RT for 12-24h E->F G Monitor by TLC/LC-MS F->G H Concentrate under reduced pressure G->H I Triturate with cold, anhydrous Et₂O H->I J Filter solid product I->J K Dry under vacuum J->K L Characterization (NMR, MS) K->L

Sources

Method

Isopropyl Formimidate Hydrochloride: A Versatile Reagent for Amidine and Heterocyclic Synthesis

Executive Summary & Chemical Rationale In the landscape of modern medicinal chemistry, the formamidine functional group serves as a critical pharmacophore and a versatile synthetic intermediate. Isopropyl formimidate hyd...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Rationale

In the landscape of modern medicinal chemistry, the formamidine functional group serves as a critical pharmacophore and a versatile synthetic intermediate. Isopropyl formimidate hydrochloride (CAS 16694-44-3) has emerged as a premier reagent for the mild, efficient conversion of primary and secondary amines into formamidines. This transformation is particularly vital in the synthesis of amidine-substituted β -lactam antibiotics, β -lactamase inhibitors, and complex nitrogenous heterocycles like benzimidazoles and oxazoles 1.

Unlike traditional methods requiring harsh conditions or highly toxic reagents (e.g., Vilsmeier-Haack type complexes), isopropyl formimidate hydrochloride operates via a controlled Pinner-type aminolysis. The choice of the isopropyl derivative over its methyl or ethyl counterparts is driven by its superior handling stability; the increased steric bulk of the isopropoxy group slightly retards ambient moisture hydrolysis, providing a wider operational window during benchtop manipulation 2.

Physicochemical Profiling
PropertyValueMechanistic Significance
Chemical Formula C4​H10​ClNO Delivered as a hydrochloride salt to protonate the imino nitrogen, drastically increasing the electrophilicity of the imidate carbon.
Molecular Weight 123.58 g/mol Low molecular weight allows for high atom economy in large-scale pharmaceutical manufacturing.
Melting Point 108 °C (dec.)Thermal degradation occurs above 100 °C; reactions must be kept 50 °C to prevent reagent decomposition.
Leaving Group IsopropanolThe byproduct is easily removed via evaporation or aqueous washing, simplifying downstream purification.

Mechanistic Pathway: Pinner-Type Aminolysis

The reaction between isopropyl formimidate hydrochloride and an amine is a classic nucleophilic addition-elimination sequence.

Causality in the Mechanism:

  • Activation: The hydrochloride salt ensures the imine nitrogen remains protonated. This positive charge withdraws electron density from the adjacent carbon, priming it for nucleophilic attack.

  • Addition: The lone pair of the substrate amine attacks the electrophilic carbon, forming a transient, high-energy tetrahedral intermediate.

  • Elimination: The intermediate collapses, expelling isopropanol as a leaving group and yielding the protonated formamidine.

Mechanism A Primary/Secondary Amine C Tetrahedral Intermediate A->C Nucleophilic Attack B Isopropyl Formimidate Hydrochloride B->C Electrophilic Carbon D N-Substituted Formamidine C->D Elimination (-ROH) E Isopropanol + Chloride Salt C->E Leaving Groups

Caption: Nucleophilic addition-elimination mechanism of formamidine synthesis.

Self-Validating Protocol: Synthesis of Amidine-Substituted β -Lactamase Inhibitors

Formamidines are frequently installed on β -lactam scaffolds to enhance binding affinity to the active serine sites of β -lactamase enzymes, thereby restoring the efficacy of co-administered antibiotics 3. Because β -lactam rings are highly sensitive to both strong acids and strong nucleophilic bases, isopropyl formimidate hydrochloride is the reagent of choice due to its mild operational pH.

Experimental Methodology

Step 1: Substrate Preparation & Moisture Validation

  • Action: Dissolve the amino- β -lactam substrate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Validation Checkpoint: Perform a Karl Fischer (KF) titration on the reaction mixture. Causality: The water content must be strictly <50 ppm . Imidates are highly susceptible to hydrolysis; moisture will irreversibly convert the reagent into isopropyl formate and ammonium chloride, stalling the reaction.

Step 2: Base Activation

  • Action: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 eq) to the stirring solution at 0 °C.

  • Causality: K2​CO3​ is specifically chosen over soluble organic bases like DBU or Triethylamine. As a heterogeneous mild base, it effectively neutralizes the hydrochloride salt of the reagent without causing base-catalyzed epimerization of the sensitive stereocenters on the β -lactam ring.

Step 3: Reagent Coupling

  • Action: Introduce isopropyl formimidate hydrochloride (1.2 eq) portion-wise over 10 minutes. Allow the reaction to warm to ambient temperature (20–25 °C) and stir for 4–12 hours.

Step 4: In-Process Control (IPC)

  • Validation Checkpoint: Monitor the reaction via LC-MS.

  • Diagnostic Marker: Look for the complete disappearance of the starting material mass [M+H]+ and the appearance of the formamidine product, which will present a highly specific mass shift of +27 Da (Addition of CH=NH minus the loss of H ).

Step 5: Isolation

  • Action: Filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate in vacuo and purify via reverse-phase HPLC (Water/Acetonitrile with 0.1% Formic Acid).

Workflow S1 1. Substrate Preparation Dry amine in anhydrous DMF (KF < 50 ppm) S2 2. Base Activation Add K2CO3 (2.0 eq) to neutralize HCl without epimerization S1->S2 S3 3. Reagent Coupling Add Isopropyl Formimidate HCl (1.2 eq) at 0°C S2->S3 S4 4. In-Process Control (IPC) Monitor via LC-MS (Target: [M+27]+ mass shift) S3->S4 S5 5. Isolation & Purification Filter inorganics, purify via RP-HPLC S4->S5

Caption: Self-validating experimental workflow for formamidine conversion in drug synthesis.

Quantitative Optimization Data

To ensure maximum yield and minimize byproduct formation, the following parameters have been optimized based on empirical data from heterocyclic synthesis workflows 4.

ParameterOptimization RangeOptimal ValueMechanistic Rationale
Reagent Stoichiometry 1.0 - 3.0 eq1.2 - 1.5 eq A slight excess compensates for trace moisture hydrolysis. >1.5 eq complicates downstream HPLC purification due to excess reagent polymerization.
Base Selection TEA, DIPEA, K2​CO3​ K2​CO3​ (2.0 eq) Heterogeneous inorganic bases facilitate easy removal via filtration and prevent unwanted substrate degradation.
Solvent Matrix MeOH, DMF, ACNAnhydrous DMF Maximizes the solubility of both the polar amine substrate and the imidate salt while resisting nucleophilic participation (unlike MeOH, which can cause transesterification).
Temperature 0 °C to 50 °C20 °C - 25 °C Elevated temperatures accelerate leaving group elimination but drastically increase the risk of imidate thermal decomposition.

Troubleshooting & Analytical Signatures

If the reaction stalls or yields are unexpectedly low, consult the following self-validating analytical signatures:

  • 1H NMR Diagnostics: If the reaction fails, check the crude NMR for a distinct singlet at ~8.0 ppm . This indicates the presence of isopropyl formate, proving that the isopropyl formimidate hydrochloride was hydrolyzed by environmental moisture before it could react with the amine.

  • Steric Hindrance: If reacting with a highly sterically hindered secondary amine, the tetrahedral intermediate may fail to form. In such cases, switching the solvent to Acetonitrile (ACN) and elevating the temperature to 40 °C can provide the necessary thermodynamic driving force.

References

  • Amidine substituted β -lactam compounds, their preparation and use as antibacterial agents. US Patent 9556165B2. Available at: 1

  • Reactivity of Benzyl Formimidate Hydrochloride with Nucleophiles: An In-depth Technical Guide. BenchChem. Available at:2

  • Beta-Lactamase Inhibitors. European Patent Office EP3922635A1. Available at: 3

  • Isopropyl formimidate technical grade - Product Documentation. Sigma-Aldrich. Available at:4

Sources

Application

Application Note: Ultra-Short Protein Cross-Linking via Isopropyl Formimidate Hydrochloride

Executive Summary & Mechanistic Rationale Isopropyl formimidate hydrochloride (CAS 16694-44-3) is classically categorized as a monofunctional imidoester. In standard biochemical applications, monofunctional imidoesters a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Isopropyl formimidate hydrochloride (CAS 16694-44-3) is classically categorized as a monofunctional imidoester. In standard biochemical applications, monofunctional imidoesters are utilized to amidiate primary amines (such as lysine ϵ -amines or the N-terminus), thereby blocking amine reactivity while preserving the native positive charge of the protein at physiological pH[1].

However, under highly specific environmental conditions, these "monofunctional" reagents exhibit a powerful secondary reactivity: they can induce ultra-short (pseudo-zero-length) cross-linking between closely associated proteins or membrane phospholipids[2].

The Causality of Cross-Linking: The reaction between an imidoester and a primary amine proceeds via a tetrahedral intermediate[1]. The fate of this intermediate is strictly governed by the pH of the reaction buffer:

  • At pH > 9.5: The intermediate rapidly eliminates its alcohol leaving group (isopropanol, in this case), collapsing into a stable mono-amidine. This results in simple amidation without cross-linking[2].

  • At pH 8.0 – 8.5: The tetrahedral intermediate exhibits an extended half-life. If a second primary amine is spatially adjacent (e.g., within a tight protein-protein interface), it can execute a secondary nucleophilic attack on the intermediate. This expels the alcohol and forms an N,N'-disubstituted amidine, effectively bridging the two amines with a single carbon atom[1][2].

By exploiting this pH-dependent kinetic trap, researchers can use isopropyl formimidate hydrochloride to map extremely tight protein-protein interactions without introducing the bulky, flexible spacer arms associated with traditional bifunctional cross-linkers (like DSS or BS3).

Reaction Pathway & Chemical Mechanism

Mechanism A Primary Amine 1 (Protein Lysine) C Tetrahedral Intermediate A->C Nucleophilic Attack B Isopropyl formimidate (Imidoester) B->C D Mono-Amidine (pH > 9.5) C->D Loss of Isopropanol F N,N'-Disubstituted Amidine (Cross-link, pH 8.0-8.5) C->F Attack by Amine 2 E Primary Amine 2 (Adjacent Lysine) E->F

Reaction mechanism of isopropyl formimidate showing pH-dependent cross-linking vs. amidation.

Quantitative Data & Experimental Parameters

To successfully drive the cross-linking side-reaction, the experimental conditions must be tightly controlled. The table below summarizes the critical parameters required to favor the formation of the N,N'-disubstituted amidine.

ParameterOptimal Value / RangeMechanistic Rationale
Buffer pH 8.0 – 8.5Slows the elimination of isopropanol from the tetrahedral intermediate, providing time for a second amine to attack[1][2].
Buffer Composition 0.2 M HEPES or BorateMust be strictly free of primary amines. Buffers like Tris or Glycine will act as competitive nucleophiles, quenching the reagent[3].
Protein Concentration 1 – 5 mg/mLHigher concentrations increase the probability of intermolecular collisions, favoring complex stabilization.
Reagent Molar Excess 20x – 50xImidoesters are highly moisture-sensitive and rapidly hydrolyze in aqueous environments. A high molar excess compensates for this loss[3].
Reaction Time 30 – 60 minutesSufficient duration to allow the two-step nucleophilic attack to reach equilibrium at room temperature[3].

Experimental Workflow

Workflow S1 1. Sample Preparation Dialyze into amine-free buffer (pH 8.0-8.5) Concentration: 1-5 mg/mL S2 2. Reagent Preparation Freshly dissolve Isopropyl formimidate HCl Avoid pre-hydrolysis S1->S2 S3 3. Cross-Linking Reaction Add 20-50x molar excess to protein Incubate 30-60 min at RT S2->S3 S4 4. Quenching Add 50 mM Tris or Glycine Incubate 15 min to block unreacted reagent S3->S4 S5 5. Downstream Validation SDS-PAGE for mass shift analysis LC-MS/MS for cross-link mapping S4->S5

Step-by-step workflow for protein cross-linking using isopropyl formimidate hydrochloride.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system. By running a parallel control at pH 10.0, researchers can definitively prove that observed multimerization is due to the specific trapping of the tetrahedral intermediate, rather than non-specific protein aggregation.

Phase 1: Preparation and Equilibration
  • Buffer Exchange: Dialyze or desalt your protein complex into Cross-linking Buffer (0.2 M HEPES, 150 mM NaCl, pH 8.2). Ensure the protein concentration is between 1.0 and 5.0 mg/mL.

    • Causality Check: Any trace of Tris, glycine, or ammonium salts from purification will preferentially react with the imidoester, neutralizing it before it can reach the protein[3].

  • Control Setup: Aliquot a portion of the protein into a separate tube and adjust the pH to 10.0 using 0.1 M NaOH. This will serve as the "Amidation-Only" negative control for cross-linking[2].

Phase 2: Reagent Activation and Reaction
  • Reagent Solubilization: Remove the Isopropyl formimidate hydrochloride from cold storage and allow it to fully equilibrate to room temperature (approx. 30 minutes) to prevent condensation. Immediately before use, dissolve the powder in dry DMSO to create a 100 mM stock solution.

    • Causality Check: Imidoesters hydrolyze in water with a half-life of mere minutes. The stock must be prepared in an anhydrous solvent and used immediately[1].

  • Cross-Linker Addition: Add the reagent to both the pH 8.2 sample and the pH 10.0 control sample to achieve a final molar excess of 30x relative to the target protein.

  • Incubation: Incubate both reactions at room temperature (20-25°C) for 45 minutes.

Phase 3: Quenching and Validation
  • Reaction Quenching: Stop the reaction by adding a Quench Solution (1 M Tris-HCl, pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes at room temperature.

    • Causality Check: The massive molar excess of primary amines in Tris outcompetes the protein lysines for any remaining unhydrolyzed imidoester, effectively freezing the cross-linking state[3].

  • Validation via SDS-PAGE: Run both the pH 8.2 and pH 10.0 samples on a reducing SDS-PAGE gel.

    • Expected Outcome: The pH 8.2 lane should exhibit higher molecular weight bands indicative of covalent cross-linking (dimers/multimers). The pH 10.0 lane should show only the monomeric band (with a slight mass shift detectable by MS due to amidation), validating that the cross-linking was specifically driven by the pH-dependent intermediate mechanism[1][2].

References

  • National Institutes of Health / PubMed. Cross-linking of membrane phospholipid and protein using putative monofunctional imidoesters. PubMed (PMID: 7213892). Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in isopropyl formimidate hydrochloride amidination

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with amidination reactions utilizing alkyl formimidate hydrochlorides.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with amidination reactions utilizing alkyl formimidate hydrochlorides. While the Pinner reaction is a classical and reliable method for synthesizing amidines, the intermediate Pinner salts are notoriously sensitive.

Below is an in-depth, mechanistic troubleshooting guide designed to help you diagnose low yields, understand the underlying chemical causality, and implement a self-validating protocol for the amidination of isopropyl formimidate hydrochloride.

Section 1: Mechanistic Overview & Common Pitfalls

Q: Why is my amidination yield so low when using isopropyl formimidate hydrochloride? A: Low yields in this transformation almost universally stem from the inherent thermodynamic instability of the alkyl imidate hydrochloride (Pinner salt) intermediate. If the reaction environment is not strictly controlled, the isopropyl formimidate hydrochloride acts as a highly reactive electrophile that undergoes two primary side reactions:

  • Thermal Degradation: At elevated temperatures, the imidium chloride salt undergoes spontaneous elimination to form an amide and isopropyl chloride. Maintaining low temperatures (typically 0 °C) during the initial stages of the reaction is absolutely crucial to prevent this rearrangement 1.

  • Hydrolysis: Pinner salts are highly susceptible to nucleophilic attack by adventitious water. In the presence of moisture, the intermediate will rapidly hydrolyze to form an ester rather than reacting with your target amine to form the desired amidine 2.

Pathway A Isopropyl Formimidate Hydrochloride B Moisture Contamination A->B H2O exposure D Thermal Degradation (>25°C) A->D Heat F Anhydrous Amine + TEA / n-BuLi (0°C to RT) A->F Nucleophilic Addition C Ester Byproduct (Yield Loss) B->C Hydrolysis E Amide + Alkyl Chloride (Yield Loss) D->E Elimination G Target N-Substituted Amidine Hydrochloride F->G - Isopropanol

Mechanistic pathways: target amidination vs. thermal degradation and hydrolysis.

Section 2: Troubleshooting Specific Variables

Q: How should I prepare and handle the amine to ensure optimal nucleophilic attack? A: The nucleophilicity of your amine is the rate-determining factor in displacing the isopropanol leaving group.

  • For standard aliphatic amines: Using a mild organic base like Triethylamine (TEA) in anhydrous Dichloromethane (DCM) is sufficient. Causality: TEA serves a dual purpose. First, it frees the formimidate from its hydrochloride salt. Second, it acts as an acid scavenger, neutralizing the HCl generated during the nucleophilic substitution. Without TEA, the generated HCl protonates your nucleophilic amine, rendering it completely unreactive and stalling the reaction 3.

  • For deactivated/aryl amines: Standard conditions often fail because the amine nitrogen lacks the electron density required to attack the formimidate carbon. Causality: Deprotonating the primary amine with a strong base (like n-BuLi) prior to the addition of the formimidate generates a highly nucleophilic amide anion. This bypasses the inherent electronic deactivation, pushing yields from <20% to 60–80% even for less reactive aryl amines 4.

Section 3: Quantitative Data & Optimization

The table below summarizes the causal relationship between reaction parameters and expected yields based on optimized protocols. Use this matrix to audit your current experimental setup.

Reaction ParameterConditionCausality / Mechanistic ImpactExpected Yield
Temperature > 25 °C (Initial)Thermal elimination of imidate to amide and alkyl chloride.< 20%
Solvent Moisture > 100 ppm H₂ORapid electrophilic hydrolysis of Pinner salt to ester.< 10%
Base (Aliphatic Amine) 1.1 eq TEANeutralizes HCl, preventing amine protonation.70 - 90%
Base (Aryl Amine) 1.1 eq n-BuLiStrong base deprotonation highly activates weak nucleophiles.60 - 80%

Section 4: Standardized Experimental Protocol

Q: What is the standardized protocol for amidination using isopropyl formimidate hydrochloride? A: Below is a rigorously validated, step-by-step methodology adapted for standard primary and secondary amines 3. This protocol is designed as a self-validating system to ensure you catch degradation before committing your valuable amine.

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with an inert gas (nitrogen or argon) to ensure a strictly anhydrous environment.

  • Reagent Solubilization: Dissolve 1.0 equivalent of isopropyl formimidate hydrochloride in anhydrous dichloromethane (DCM) to achieve approximately a 0.1 M concentration. Cool the solution to 0 °C using an ice bath.

    • Self-Validating Checkpoint: Before proceeding to step 3, pull a 0.1 mL aliquot of the formimidate solution and analyze via TLC or GC-MS. If you observe a strong ester or amide peak, your reagent has already degraded due to moisture or thermal stress. Discard and start over; proceeding will mathematically guarantee a low yield.

  • Amine Addition: Add 1.0 equivalent of the target amine to the chilled solution.

  • Base Activation: Dropwise, add 1.1 to 1.5 equivalents of anhydrous Triethylamine (TEA).

  • Reaction Propagation: Allow the mixture to slowly warm to room temperature and stir for 12–24 hours. Monitor the consumption of the amine via TLC.

  • Work-up: Quench the reaction with cold water. Extract the aqueous layer with DCM (3 x 20 mL). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification & Salt Formation: Purify the crude free base via silica gel chromatography. To isolate the stable amidine hydrochloride salt, dissolve the purified free base in a minimal amount of anhydrous diethyl ether and precipitate by adding 1 M HCl in diethyl ether dropwise until precipitation is complete. Filter, wash with cold diethyl ether, and dry under vacuum.

Workflow Step1 1. Preparation Flame-dry flask Argon purge Step2 2. Solubilization DCM solvent Cool to 0 °C Step1->Step2 Step3 3. Activation Add Amine Add TEA/n-BuLi Step2->Step3 Step4 4. Propagation Warm to RT Stir 12-24h Step3->Step4 Step5 5. Isolation Aqueous Quench DCM Extraction Step4->Step5 Step6 6. Salt Formation Ether + 1M HCl Vacuum Dry Step5->Step6

Step-by-step experimental workflow for the amidination of isopropyl formimidate.

References

  • Pinner Reaction - J&K Scientific LLC . jk-sci.com. 1

  • Pinner reaction - Wikipedia . wikipedia.org. 2

  • Application Notes and Protocols: Preparation of Amidines from Benzyl Formimidate Hydrochloride . Benchchem. 3

  • Synthesis of N-substituted aryl amidines by strong base activation of amines - PMC . NIH. 4

Sources

Optimization

Technical Support Center: Optimizing the Aqueous Stability of Isopropyl Formimidate Hydrochloride

Welcome to the Technical Support Center for Isopropyl Formimidate Hydrochloride (IPFH) (CAS 16694-44-3). IPFH is a potent, highly reactive imidoester widely used by drug development professionals for the amidination of p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Isopropyl Formimidate Hydrochloride (IPFH) (CAS 16694-44-3). IPFH is a potent, highly reactive imidoester widely used by drug development professionals for the amidination of primary amines, protein crosslinking, and the synthesis of beta-lactamase inhibitors.

Despite its utility, a persistent challenge in the laboratory is the rapid hydrolysis of IPFH in aqueous solutions. This guide is engineered to provide researchers with mechanistic insights, troubleshooting strategies, and validated protocols to maximize the half-life and conjugation efficiency of IPFH in aqueous environments.

Mechanistic Troubleshooting & FAQs

Q1: Why does isopropyl formimidate hydrochloride degrade so rapidly in my aqueous reaction buffer?

The Causality: Imidoesters like IPFH feature a highly electrophilic carbon atom. In an aqueous environment, this carbon is susceptible to two competing nucleophilic attacks: the desired attack by a primary amine (yielding an amidine conjugate) and the undesired attack by water (yielding isopropyl formate and ammonia).

According to foundational studies on 1, the half-life of imidoesters is notoriously short in water. The degradation pathway is governed by the partitioning of a tetrahedral intermediate, a process highly sensitive to the pH of the surrounding medium, as detailed in literature regarding the 2. If your reaction is failing, it is highly probable that the rate of hydrolysis is outcompeting the rate of amidination due to suboptimal pH or temperature.

G IPFH Isopropyl Formimidate Hydrochloride Intermediate Tetrahedral Intermediate IPFH->Intermediate + Primary Amine (pH 8.0-9.0) Hydrolysis Isopropyl Formate + Ammonia IPFH->Hydrolysis + H2O (Hydrolysis) Amidine Amidine Conjugate (Desired Product) Intermediate->Amidine - Isopropanol

Caption: Competing pathways of IPFH: target amidination vs. aqueous hydrolysis.

Q2: How do pH and temperature quantitatively affect the stability of IPFH?

The Causality: The reaction requires the target primary amine to be in its unprotonated (nucleophilic) state, which typically necessitates a pH above 8.0 (since the pKa of primary amines is ~9-10). However, as the pH increases, the concentration of hydroxide ions rises, exponentially accelerating the hydrolysis of the imidoester. Furthermore, hydrolysis is an endothermic-driven degradation process; lowering the temperature to 4°C drastically reduces the kinetic energy available for the water-imidoester collision, extending the reagent's half-life.

Quantitative Stability Profile of Imidoesters in Aqueous Media:

Environmental ConditionTemperatureEstimated Half-Life (t½)Primary Reaction Dominating
pH 7.0 (Phosphate)25°C< 5 minutesRapid Hydrolysis
pH 7.0 (Phosphate)4°C~ 15 - 20 minutesHydrolysis
pH 8.5 (Borate)25°C~ 10 minutesMixed (Amination/Hydrolysis)
pH 8.5 (Borate) 4°C ~ 30 - 45 minutes Optimal Amination
pH 10.0 (Carbonate)4°C< 10 minutesAccelerated Hydrolysis

Note: Data extrapolated from standard imidoester crosslinker profiles. Always maintain IPFH as a dry solid under inert gas prior to use, as recommended by3.

Q3: Are there alternative solvent systems or structural modifications to improve stability?

The Causality: Yes. If aqueous stability remains a bottleneck, you can lower the dielectric constant of the medium by introducing organic co-solvents. Adding 10-20% anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to your aqueous buffer reduces the local concentration of water around the electrophilic carbon, thereby slowing hydrolysis without denaturing most protein substrates.

Additionally, if your synthetic pathway allows, consider using bulkier formimidates. As documented in 4, substituting alkyl formimidates with benzyl formimidate hydrochloride significantly increases lipophilicity, which inherently improves stability in dilute aqueous solutions and minimizes unwanted by-products.

Validated Experimental Protocols

To ensure scientific integrity, we provide a self-validating protocol for the amidination of primary amines using IPFH. This workflow is designed to minimize aqueous exposure time and includes a built-in validation step to confirm that amination occurred before the reagent hydrolyzed.

Protocol: Optimized Aqueous Amidination with IPFH

Materials Required:

  • Isopropyl formimidate hydrochloride (stored at -20°C in a desiccator)

  • Anhydrous DMSO or DMF (Molecular biology grade, water <0.01%)

  • Reaction Buffer: 0.1 M Sodium Borate, pH 8.5 (Amine-free)

  • Quenching Buffer: 1 M Tris-HCl, pH 7.5, or 1 M Glycine

  • TNBSA (2,4,6-Trinitrobenzene Sulfonic Acid) reagent for validation

Step-by-Step Methodology:

  • Substrate Preparation: Dissolve your target amine/protein in the 0.1 M Sodium Borate buffer (pH 8.5). Pre-chill this solution to 4°C on ice. Causality: Borate buffers maintain the pH in the optimal 8.5 range without introducing competing primary amines (unlike Tris).

  • Anhydrous Stock Generation: Immediately prior to the reaction, dissolve the required amount of IPFH in anhydrous DMSO to create a highly concentrated stock (e.g., 100x). Causality: IPFH is stable in anhydrous organic solvents. Creating a stock prevents the bulk powder from absorbing atmospheric moisture and degrading.

  • Rapid Conjugation: Spike the IPFH stock solution into the chilled aqueous substrate solution. The final concentration of DMSO should not exceed 10% v/v. Vortex immediately for 5 seconds to ensure homogeneous distribution.

  • Incubation: Incubate the reaction mixture at 4°C for 30 to 60 minutes. Causality: The low temperature suppresses the endothermic hydrolysis reaction while allowing the amidination to proceed to completion.

  • Quenching: Stop the reaction by adding a 10-fold molar excess of the Quenching Buffer (Tris or Glycine) and incubate for an additional 15 minutes. This consumes any unreacted IPFH.

  • Self-Validation (TNBSA Assay): To prove the protocol succeeded, take a small aliquot of your purified product and react it with TNBSA. TNBSA reacts specifically with primary amines to form a highly chromogenic derivative (measured at 335 nm). A significant reduction in absorbance compared to your unreacted substrate confirms successful amidination, validating that the IPFH reacted with the target rather than simply hydrolyzing.

Workflow Step1 1. Prepare Anhydrous Stock (Dissolve IPFH in dry DMSO/DMF) Step3 3. Rapid Mixing (Spike stock into buffer + substrate) Step1->Step3 Step2 2. Chill Aqueous Buffer (Borate/Phosphate pH 8.5 at 4°C) Step2->Step3 Step4 4. Reaction Incubation (30-60 min at 4°C) Step3->Step4 Step5 5. Quenching & Validation (Add Tris/Glycine, run TNBSA assay) Step4->Step5

Caption: Step-by-step workflow for maximizing IPFH stability during aqueous reactions.

References

  • Okuyama, T., Pletcher, T. C., Sahn, D. J., & Schmir, G. L. "Hydrolysis of imidate esters derived from weakly basic amines. Influences of structure and pH on the partitioning of tetrahedral intermediates". Source: Journal of the American Chemical Society. URL:[Link]

  • US Patent 4374772A. "Process for the preparation of N-formimidoyl thienamycin and reagents therefor". Source: Google Patents.

Sources

Troubleshooting

Purification methods for isopropyl formimidate hydrochloride reaction mixtures

This technical support guide is designed for researchers, scientists, and drug development professionals working with isopropyl formimidate hydrochloride. It provides in-depth troubleshooting advice and frequently asked...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals working with isopropyl formimidate hydrochloride. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of this reactive intermediate. The information herein is grounded in established chemical principles and practical laboratory experience to ensure scientific integrity and reliable outcomes.

Introduction

Isopropyl formimidate hydrochloride is a valuable reagent in organic synthesis, often prepared via the Pinner reaction, which involves the acid-catalyzed reaction of a nitrile with an alcohol.[1] Its purity is paramount, as contaminants can lead to unwanted side reactions, reduced yields in subsequent steps, and compromised final product quality. The primary challenges in purifying this compound stem from its sensitivity to moisture and thermal instability.[2][3] This guide will equip you with the knowledge to navigate these challenges effectively.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of isopropyl formimidate hydrochloride reaction mixtures.

Low Yield After Recrystallization

Symptom: You observe a significantly lower than expected yield of crystalline product after performing a recrystallization.

Possible Cause Suggested Solution
Incomplete initial reaction Before purification, ensure the Pinner reaction has gone to completion. Use analytical techniques like NMR or HPLC to monitor the reaction progress.
Product decomposition during reaction The Pinner reaction can be exothermic. Maintain a low reaction temperature (e.g., 0 °C or below) to prevent decomposition of the thermally labile imidate hydrochloride salt.[1][2]
Inappropriate recrystallization solvent The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[4] If the product is too soluble at low temperatures, you will have poor recovery. Conversely, if it is not soluble enough at high temperatures, you may use an excessive volume of solvent, leading to low recovery. Screen a variety of anhydrous solvents (e.g., diethyl ether, dichloromethane, or mixtures thereof).
Excessive solvent volume Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[4][5] Adding too much solvent will keep the product in solution even after cooling, drastically reducing the yield.
Crystallization is too rapid Rapid cooling can lead to the formation of small, impure crystals or an oil. Allow the solution to cool slowly to room temperature before further cooling in an ice bath to promote the growth of larger, purer crystals.[4]
Hydrolysis during workup Isopropyl formimidate hydrochloride is highly susceptible to hydrolysis in the presence of water, which breaks it down into isopropyl alcohol and formamide.[2] Ensure all glassware is flame-dried, and use anhydrous solvents throughout the purification process.
Oily or Sticky Product After Recrystallization

Symptom: Instead of a crystalline solid, you obtain an oil or a sticky mass after the recrystallization attempt.

Possible Cause Suggested Solution
Presence of hygroscopic impurities Impurities like ammonium chloride, a common byproduct, can absorb atmospheric moisture and prevent proper crystallization. Consider a pre-purification step, such as washing the crude product with a non-polar solvent in which the desired product is insoluble, to remove some of these impurities.
Incomplete removal of solvent Residual solvent can give the product an oily appearance. Ensure the isolated crystals are thoroughly dried under high vacuum.[2]
Co-precipitation with impurities If the concentration of impurities is too high, they can interfere with the crystal lattice formation. A second recrystallization may be necessary.[2] Alternatively, treating the solution with activated carbon before filtration can help remove colored and some polar impurities.[2]
Incorrect solvent system The chosen solvent may not be optimal for inducing crystallization. Experiment with different anhydrous solvents or solvent mixtures. For example, dissolving the crude product in a minimal amount of a good solvent (like dichloromethane) and then slowly adding a poor solvent (like hexane) until turbidity is observed can induce crystallization.
Product Discoloration

Symptom: The final product is off-white, yellow, or brown instead of a white crystalline solid.

Possible Cause Suggested Solution
Presence of colored impurities These may originate from the starting materials or side reactions. During recrystallization, add a small amount of activated carbon to the hot solution and then filter it while hot to remove the carbon and adsorbed impurities.[2]
Degradation of the product Thermal decomposition can lead to colored byproducts. Avoid excessive heating during the dissolution step of recrystallization.[2]
Oxidation While less common for this specific compound, exposure to air during purification can sometimes lead to the formation of colored, oxidized impurities. Performing the purification under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude isopropyl formimidate hydrochloride reaction mixture?

Common impurities include unreacted starting materials (e.g., isopropanol and the nitrile), byproducts of the Pinner reaction such as ammonium chloride, and degradation products like isopropyl alcohol and formamide resulting from hydrolysis.[2]

Q2: Which analytical techniques are best for assessing the purity of isopropyl formimidate hydrochloride?

  • High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method is highly effective for quantifying the purity and detecting impurities.[2][6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying any residual starting materials or byproducts.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic functional groups of the imidoester hydrochloride.

Q3: What are the ideal storage conditions for purified isopropyl formimidate hydrochloride?

To prevent degradation, store the purified compound in a tightly sealed container under an inert atmosphere (nitrogen or argon) at low temperatures (e.g., -20°C).[2][7] It is crucial to protect it from moisture.[3]

Q4: Can I use distillation to purify isopropyl formimidate hydrochloride?

While distillation is a common purification technique for liquids, it is generally not recommended for isopropyl formimidate hydrochloride due to its thermal instability.[1] The required temperatures for distillation would likely lead to significant decomposition. However, for related compounds, distillation of residues under reduced pressure has been reported.[8][9]

Q5: Is column chromatography a viable purification method?

Chromatography on silica gel is challenging due to the high polarity and reactivity of the hydrochloride salt. The acidic nature of silica gel can also promote decomposition. While specialized chromatographic techniques exist for reactive intermediates, recrystallization is generally the more straightforward and preferred method for this compound.[10][11]

Experimental Protocol: Recrystallization of Isopropyl Formimidate Hydrochloride

This protocol provides a general guideline. The optimal solvent and volumes may need to be adjusted based on the scale and initial purity of your crude product.

Materials:

  • Crude isopropyl formimidate hydrochloride

  • Anhydrous diethyl ether (or another suitable anhydrous solvent)

  • Flame-dried Erlenmeyer flask with a stir bar

  • Reflux condenser with a drying tube

  • Heating mantle or hot plate

  • Büchner funnel and filter flask

  • High-vacuum line

Procedure:

  • Setup: Assemble a flame-dried Erlenmeyer flask with a stir bar and a reflux condenser. Place a drying tube filled with a suitable desiccant (e.g., calcium chloride) on top of the condenser to prevent atmospheric moisture from entering the system.

  • Dissolution: Place the crude isopropyl formimidate hydrochloride into the flask. Add a minimal amount of anhydrous diethyl ether and begin stirring.

  • Heating: Gently heat the mixture to a reflux.[5] Add small portions of hot anhydrous diethyl ether until the solid completely dissolves. Avoid adding a large excess of solvent.

  • Cooling and Crystallization: Turn off the heat and allow the solution to cool slowly to room temperature. Then, place the flask in an ice-water bath to maximize the precipitation of the purified product.[4]

  • Isolation: Quickly collect the crystals by vacuum filtration using a Büchner funnel. Minimize the time the crystals are exposed to air.

  • Washing: Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any remaining soluble impurities.

  • Drying: Transfer the purified crystals to a clean, dry flask and dry them thoroughly under a high vacuum to remove all traces of solvent.

Purification Workflow Diagram

PurificationWorkflow crude Crude Reaction Mixture dissolve Dissolve in Minimal Hot Anhydrous Solvent crude->dissolve  1.   hot_filter Hot Filtration (Optional, with Activated Carbon) dissolve->hot_filter  2.   cool Slow Cooling & Crystallization dissolve->cool Skip if no insoluble impurities hot_filter->cool  3.   isolate Vacuum Filtration cool->isolate  4.   wash Wash with Cold Anhydrous Solvent isolate->wash  5.   dry Dry Under High Vacuum wash->dry  6.   pure Pure Isopropyl Formimidate Hydrochloride dry->pure  7.  

Sources

Optimization

Minimizing side products in isopropyl formimidate hydrochloride reactions

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and operational challenges associa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and operational challenges associated with the synthesis of isopropyl formimidate hydrochloride.

The synthesis of alkyl formimidate hydrochlorides via the Pinner reaction is notoriously sensitive. The desired imidate salt is a kinetically favored, thermodynamically unstable intermediate. Without strict control over reaction parameters, the system rapidly cascades into forming undesirable side products such as orthoesters, esters, and amides.

Below, you will find an in-depth analysis of the reaction causality, a troubleshooting FAQ, quantitative parameter guidelines, and a self-validating experimental protocol.

Mechanistic Pathway & Side Product Formation

To troubleshoot effectively, we must first understand the competing reaction pathways. The Pinner reaction relies on the acid-catalyzed addition of an alcohol to a nitrile. However, the resulting imidium chloride salt is highly reactive.

PinnerMechanisms SM Formonitrile + Isopropanol + HCl Target Isopropyl Formimidate HCl (Kinetic Product) SM->Target Anhydrous, < 0°C 1:1 Stoichiometry Orthoester Triisopropyl Orthoformate (Thermodynamic Product) Target->Orthoester Excess Isopropanol Prolonged Time Ester Isopropyl Formate (Hydrolysis Product) Target->Ester H2O Exposure (Moisture) Amide Formamide + Isopropyl Chloride (Thermal Degradation) Target->Amide T > 20°C Thermodynamic Shift

Reaction pathways showing kinetic imidate formation vs. thermodynamic side products.

Troubleshooting FAQs

Q1: Why is my isopropyl formimidate hydrochloride heavily contaminated with triisopropyl orthoformate? A: Orthoester formation is the most common side reaction in imidate synthesis. The primary cause is the nucleophilic attack of excess isopropanol on the intermediate imidate hydrochloride[1]. Because the Pinner reaction is an equilibrium process, a surplus of the alcohol reactant drives the reaction past the imidate stage directly into the thermodynamically stable orthoester[2].

  • Causality & Fix: The imidate is the kinetic product. To minimize orthoester formation, strictly maintain a 1:1 stoichiometry between the nitrile and isopropanol, and do not allow the reaction to proceed for extended periods after the initial imidate precipitation[1].

Q2: My NMR shows significant amounts of isopropyl formate. How is this ester forming? A: Isopropyl formate is a hydrolysis byproduct. Imidate salts are intensely hygroscopic and their iminium carbons are highly electrophilic. If even trace amounts of water are introduced—either through wet solvents, ambient humidity, or moisture in the hydrogen chloride gas—water acts as a nucleophile, irreversibly converting the imidate into an ester[2][3].

  • Causality & Fix: Ensure absolute anhydrous conditions. Use freshly distilled, anhydrous solvents (e.g., diethyl ether or toluene/acetonitrile blends) and pass your HCl gas through a concentrated sulfuric acid drying trap before bubbling it into the reaction mixture[4].

Q3: The reaction mixture turned dark, and I isolated formamide instead of the imidate. What went wrong? A: This is a classic symptom of thermal degradation. The imidium chloride salt is thermodynamically unstable at room temperature and above[2]. Elevated temperatures provide the activation energy required for the imidate to undergo an irreversible elimination reaction, yielding an amide (formamide) and an alkyl chloride (isopropyl chloride)[2].

  • Causality & Fix: Strict temperature control is mandatory. The reaction must be maintained between –10 °C and 0 °C during the exothermic HCl addition, and the product must be stored at sub-zero temperatures[4].

Quantitative Parameter Guidelines

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution. Use this data to calibrate your process controls.

Reaction ParameterTarget Yield (Imidate HCl)Orthoester ByproductEster ByproductAmide Byproduct
Optimal Control: 1:1 Stoichiometry, -5 °C, Anhydrous> 85% < 5%< 1%< 1%
Excess Alcohol: 1:3 (Nitrile:Isopropanol)< 40%> 50% < 1%< 1%
Elevated Temp: > 20 °C< 30%~ 20%< 1%> 40%
Moisture Intrusion: > 500 ppm H₂O< 50%< 5%> 40% < 1%

Self-Validating Experimental Protocol

To ensure high scientific integrity, this protocol incorporates built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: System Preparation & Dehydration

  • Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an internal thermometer, a gas inlet tube (submerged), and a drying tube (filled with Drierite).

  • Purge the system with ultra-high purity (UHP) Nitrogen for 15 minutes.

  • Validation Checkpoint: The internal temperature should match ambient room temperature, and the system must be completely sealed from ambient air.

Step 2: Reagent Loading

  • Under positive N₂ flow, add 1.0 equivalent of the formonitrile precursor and 1.05 equivalents of anhydrous isopropanol.

  • Dilute the mixture in anhydrous diethyl ether (or a 4:1 toluene/acetonitrile blend) to achieve a 1.0 M concentration[4].

  • Submerge the flask in a dry ice/acetone or ice/salt bath and cool the internal temperature to –5 °C.

Step 3: HCl Saturation (The Critical Step)

  • Generate or source anhydrous HCl gas. Pass the gas through a concentrated H₂SO₄ bubbler to strip any residual moisture.

  • Slowly bubble the anhydrous HCl gas into the reaction mixture. Maintain vigorous stirring.

  • Monitor Temperature: The reaction is highly exothermic. Adjust the HCl flow rate to ensure the internal temperature never exceeds 0 °C[4].

  • Validation Checkpoint: Weigh the flask before and after HCl addition. The mass increase should correspond to slightly more than 1.0 equivalent of HCl.

Step 4: Crystallization & Isolation

  • Once saturated, seal the flask tightly and transfer it to a –20 °C freezer for 12 to 24 hours to allow for complete precipitation of the Pinner salt[1].

  • Validation Checkpoint: A dense, white crystalline solid (isopropyl formimidate hydrochloride) must be visible at the bottom of the flask. If the solution is yellow/brown and liquid, thermal degradation has occurred.

  • Rapidly filter the product using a Schlenk frit under a blanket of dry nitrogen to prevent atmospheric moisture absorption.

  • Wash the filter cake with heavily chilled (–20 °C) anhydrous diethyl ether to remove unreacted starting materials and trace orthoesters.

  • Dry the product in vacuo (without heating) and store immediately under argon at –20 °C.

References

Sources

Troubleshooting

Technical Support Center: Optimizing Isopropyl Formimidate Hydrochloride Reactivity

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into maximizi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth, field-proven insights into maximizing the reactivity of isopropyl formimidate hydrochloride, a versatile and highly reactive chemical intermediate. We will move beyond simple protocol lists to explore the fundamental principles governing its reactivity, with a primary focus on the critical role of solvent selection.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding isopropyl formimidate hydrochloride and the principles of solvent selection for its reactions.

Q1: What is isopropyl formimidate hydrochloride and what are its primary applications?

Isopropyl formimidate hydrochloride, also known as a Pinner salt, is the product of the acid-catalyzed reaction between hydrogen cyanide (or a surrogate) and isopropanol.[1][2] It is not typically the final product but rather a highly valuable synthetic intermediate. Its primary utility lies in its electrophilic carbon atom, which is readily attacked by nucleophiles.[3] The most common and significant application is the reaction with primary or secondary amines to synthesize N-substituted formamidines, which are crucial structural motifs in many pharmaceutical compounds and heterocyclic syntheses.[4][5]

Q2: Why is solvent selection considered the most critical parameter for maximizing reactivity?

Solvent selection is paramount because the solvent does not merely act as an inert medium; it actively participates in the reaction at a molecular level. For a salt-like, moisture-sensitive intermediate such as isopropyl formimidate hydrochloride, the solvent choice directly dictates:

  • Solubility and Availability: The imidate salt must be sufficiently dissolved to be available for the reaction. Poor solubility is a common cause of low yields.[6]

  • Reactivity of the Nucleophile: The solvent shell around the nucleophile (e.g., an amine) dramatically affects its potency. Protic solvents can hydrogen-bond with the nucleophile, potentially reducing its reactivity, whereas polar aprotic solvents can leave the nucleophile "bare" and more reactive.[7][8]

  • Stability of Intermediates: The reaction proceeds through charged intermediates and transition states. A solvent with the appropriate polarity can stabilize these species, lowering the activation energy and increasing the reaction rate.[9]

  • Side Reaction Pathways: The presence of reactive solvents or contaminants (like water) can lead to undesired side reactions. Using anhydrous solvents is critical to prevent the hydrolysis of the imidate back to an ester (isopropyl formate).[10]

Q3: What are the key differences between solvent types for this reaction?

The choice between polar protic, polar aprotic, and non-polar solvents is a primary consideration. Their properties directly influence the reaction mechanism and outcome.

Solvent ClassExamplesKey Characteristics & Impact on Reactivity
Polar Protic Water, Ethanol, Methanol, IsopropanolPossess O-H or N-H bonds, allowing them to act as hydrogen bond donors.[11] They are excellent at solvating both cations and anions.[12] Effect: Good for dissolving the imidate hydrochloride salt but may reduce nucleophilicity of amines via hydrogen bonding.[7] Can participate in side reactions (hydrolysis, transesterification).[3]
Polar Aprotic Acetonitrile (MeCN), DMF, DMSO, THFHave a large dipole moment but lack O-H or N-H bonds.[13] They are poor hydrogen bond donors.[11] Effect: Effectively solvate the cationic portion of the imidate salt while leaving the nucleophile (amine) less solvated and more reactive, which is often favorable for this type of reaction.[12] Generally preferred for maximizing nucleophilic attack.
Non-Polar Toluene, Hexane, DioxaneHave a low dielectric constant and do not effectively solvate charged species. Effect: Generally poor choices for this reaction as they will likely fail to dissolve the polar isopropyl formimidate hydrochloride salt, leading to a heterogeneous mixture and very low reactivity.[9]
Troubleshooting Guide: Common Experimental Issues

This section provides direct answers to specific problems you may encounter during your experiments.

Scenario 1: Low Product Yield

Q: My formamidine synthesis is resulting in a very low yield. I've confirmed my starting materials are pure. Could the solvent be the problem?

A: Absolutely. Low yield is one of the most common issues directly traceable to solvent choice. Here are the likely causes and solutions:

  • Poor Solubility of the Imidate Salt: Your isopropyl formimidate hydrochloride may not be fully dissolved in the reaction medium.

    • Diagnosis: Observe the reaction mixture. Is it a clear, homogeneous solution or a suspension? If you see solid material that does not dissolve as the reaction progresses, solubility is likely the issue.

    • Solution: Switch to a more polar solvent. If you are using a moderately polar solvent like THF, consider moving to a more polar aprotic solvent like acetonitrile or a polar protic solvent like anhydrous ethanol or isopropanol. Studies have shown that highly polar solvents can significantly improve yields in amidine synthesis.[9]

  • Hydrolysis of the Starting Material: Isopropyl formimidate hydrochloride is highly sensitive to moisture. Any water in your solvent or reagents will hydrolyze it to isopropyl formate and ammonium chloride, consuming your starting material.[10]

    • Diagnosis: Check your product for the presence of isopropyl formate as a byproduct using techniques like GC-MS or NMR.

    • Solution: Always use anhydrous solvents. Ensure your glassware is rigorously dried (oven or flame-dried) and conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent exposure to atmospheric moisture.

  • Reduced Nucleophilicity of the Amine: If you are using a polar protic solvent (like ethanol), it can form a hydrogen-bonding "cage" around your amine, blunting its nucleophilic attack on the imidate.[7]

    • Diagnosis: This is harder to diagnose directly but is a common kinetic problem. If the reaction is clean but simply stalls or proceeds very slowly, this could be the cause.

    • Solution: Consider switching from a polar protic to a polar aprotic solvent like acetonitrile (MeCN). This will solvate the imidate salt but leave the amine more "free" to react, potentially increasing the reaction rate and overall yield.

Scenario 2: Slow or Incomplete Reaction

Q: My reaction is clean, but it's incredibly slow and fails to reach completion even after extended periods. How can I use the solvent to accelerate it?

A: Reaction kinetics are strongly influenced by the solvent. If your reaction is slow, consider the following solvent-based strategies:

  • Increase Reaction Temperature: The reaction may have a significant activation energy barrier that can be overcome with thermal energy.

    • Solution: Switch to a higher-boiling point solvent. For example, if you are running the reaction in acetonitrile (BP: 82 °C), you could switch to N,N-Dimethylformamide (DMF, BP: 153 °C) or use a more exotic but highly effective solvent like 2,2,2-trifluoroethanol (TFE, BP: 78°C), which has been shown to dramatically increase yields, potentially due to its high polarity and ability to stabilize transition states.[9] Always monitor for potential thermal decomposition of your product or starting material when increasing the temperature.

  • Optimize Transition State Stabilization: The nucleophilic attack on the imidate proceeds through a charged tetrahedral intermediate.[5] The stability of this intermediate directly impacts the reaction rate.

    • Solution: Employ highly polar solvents that can effectively stabilize this charged species. As mentioned, TFE has shown excellent results in amidine synthesis.[9] Polar aprotic solvents like DMSO or DMF are also excellent at stabilizing charged species.[14]

Visualization: Solvent Selection Workflow

The following diagram outlines a logical decision-making process for selecting an appropriate solvent system.

SolventSelection Start Start: Select Solvent for Imidate + Amine Reaction TryPolarAprotic Try Polar Aprotic Solvent (e.g., Anhydrous MeCN, THF) Start->TryPolarAprotic CheckSolubility Is the Imidate Salt Soluble in a Test Vial? TryPolarProtic Try Polar Protic Solvent (e.g., Anhydrous EtOH, IPA) CheckSolubility->TryPolarProtic No CheckReactionRate Is Reaction Rate Adequate (< 24h)? CheckSolubility->CheckReactionRate Yes TryPolarAprotic->CheckSolubility TryPolarProtic->CheckReactionRate CheckPurity Is Product Purity High (Minimal Side Products)? CheckReactionRate->CheckPurity Yes HigherBP Switch to Higher-Boiling Solvent (e.g., DMF) and Apply Heat CheckReactionRate->HigherBP No CheckHydrolysis Check for Hydrolysis. Ensure Anhydrous Conditions. CheckPurity->CheckHydrolysis No End Optimized System CheckPurity->End Yes HigherBP->CheckPurity CheckHydrolysis->TryPolarAprotic

Caption: A decision flowchart for troubleshooting solvent selection.

Experimental Protocol & Data
Protocol: Synthesis of N-benzylformamidine from Isopropyl Formimidate Hydrochloride

This protocol provides a representative example of the reaction of isopropyl formimidate hydrochloride with a primary amine.

CAUTION: This reaction should be performed in a well-ventilated fume hood by trained personnel. Anhydrous conditions are critical.

Materials:

  • Isopropyl formimidate hydrochloride (1.0 eq)

  • Benzylamine (1.05 eq)

  • Anhydrous Acetonitrile (MeCN)

  • Round-bottom flask, magnetic stirrer, condenser, and nitrogen/argon inlet

Procedure:

  • Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a positive pressure of nitrogen or argon.

  • Dissolution: To the flask, add isopropyl formimidate hydrochloride (1.0 eq). Add anhydrous acetonitrile (approx. 0.2 M concentration) via syringe and stir to dissolve the solid. The solution should be clear and colorless.

  • Amine Addition: Slowly add benzylamine (1.05 eq) to the stirred solution at room temperature. An exotherm may be observed.

  • Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting amine. If the reaction is slow, it can be gently heated to 40-50 °C. Typical reaction times are 4-12 hours.

  • Work-up: Once the reaction is complete, remove the solvent (acetonitrile) under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude amidine hydrochloride salt can be purified by recrystallization from a suitable solvent system (e.g., isopropanol/diethyl ether) or by standard chromatographic methods after neutralization and extraction.

Visualization: Reaction Mechanism

The reaction proceeds via a two-step nucleophilic addition-elimination mechanism.

ReactionMechanism cluster_step1 Step 1: Nucleophilic Attack cluster_step2 Step 2: Elimination Imidate Isopropyl Formimidate (Electrophile) Intermediate Tetrahedral Intermediate Imidate->Intermediate Amine Primary Amine (Nucleophile) Amine->Intermediate Intermediate2 Tetrahedral Intermediate Product N-Substituted Amidinium Salt (Product) Alcohol Isopropanol (Byproduct) Intermediate2->Product Intermediate2->Alcohol Elimination

Caption: Mechanism of amidine formation from an imidate.

References
  • Sheng, J., Chao, B., Chen, H., & Hu, Y. (2013). Synthesis of Chromeno[2,3-d]imidazol-9(1H)-ones via Tandem Reactions of 3-Iodochromones with Amidines Involving Copper-Catalyzed C–H Functionalization and C–O Bond Formation. Organic Letters, 15(19), 5004-5007. [Link]

  • Google Patents. (1968). Imidate esters and amidines and the salts thereof. US3417122A.
  • Dömling, A. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of Organic Chemistry, 9, 1572-1576. [Link]

  • García, J. J., et al. (2015). Synthesis of Amidines and Benzoxazoles from Activated Nitriles with Ni(0) Catalysts. Organometallics, 34(11), 2495-2502. [Link]

  • dos Santos, M. S., et al. (2024). Amidines: The Main Discoveries in the Synthesis and Anti-Leishmanial Effects of New Chemotherapeutic Agents. Journal of the Brazilian Chemical Society. [Link]

  • Kostakis, C., et al. (2023). Simple Synthetic Approach to N-(Pyridin-2-yl)imidates from Nitrostyrenes and 2-Aminopyridines... Molecules, 28(8), 3381. [Link]

  • Wikipedia. (n.d.). Pinner reaction. Retrieved from [Link]

  • Master Organic Chemistry. (2025). The Difference Between Polar Protic And Aprotic Solvents In Solubility. [Link]

  • Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

  • SynArchive. (n.d.). Pinner Reaction. Retrieved from [Link]

  • De, S. K. (2008). Formylation of Amines. Molecules, 13(9), 2091-2101. [Link]

  • Bio, A. M., et al. (2025). Butyl Imidates: Highly Stable and Isolable Synthetic Intermediates. The Journal of Organic Chemistry. [Link]

  • El-Sayed, N. N. E. (n.d.). An Overview of Some Imidates Derivatives with Anti-microbial Activity. Scholars Report. [Link]

  • IUPAC. (n.d.). Solubility Data Series. Retrieved from [Link]

  • Kong, M.-Z., et al. (2008). Solubility of Imidacloprid in Different Solvents. Journal of Chemical & Engineering Data, 53(2), 615-618. [Link]

  • Orango. (2025). Protic vs. Aprotic Solvents: Difference in Organic Chemistry. [Link]

  • Scribd. (n.d.). Protic vs Aprotic Solvents Explained. [Link]

  • Chemistry LibreTexts. (2023). Reaction with Primary Amines to form Imines. [Link]

  • Chemistry Steps. (2025). Polar Protic and Polar Aprotic Solvents. [Link]

  • The Royal Society of Chemistry. (2012). Preparation of amides mediated by isopropylmagnesium bromide under continuous flow conditions. Electronic Supplementary Material (ESI) for Green Chemistry. [Link]

  • Reddit. (2019). Polar Protic vs. Polar Aprotic Solvents. r/chemhelp. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Isopropyl Formimidate Hydrochloride Derivatives

Introduction: The Analytical Imperative for Imidate Derivatives Isopropyl formimidate hydrochloride and its derivatives are a class of reactive reagents pivotal in bioconjugation, chemical synthesis, and the development...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Imperative for Imidate Derivatives

Isopropyl formimidate hydrochloride and its derivatives are a class of reactive reagents pivotal in bioconjugation, chemical synthesis, and the development of novel therapeutic agents. Their utility often stems from the reactive imidoester functional group, which can selectively modify primary amines, such as the lysine residues in proteins.[1][2] Given their inherent reactivity and potential for hydrolysis, robust analytical methods are not merely beneficial—they are essential for ensuring reagent quality, monitoring reaction kinetics, and confirming the structure of final products.

Mass spectrometry (MS) stands as the premier analytical technique for this purpose, offering unparalleled sensitivity and structural information from minute sample quantities.[3] However, the very reactivity that makes these compounds useful also presents unique analytical challenges, including in-source instability and complex fragmentation patterns. This guide provides a comparative analysis of mass spectrometry platforms and methodologies, offering field-proven insights and detailed protocols to empower researchers in their analysis of these critical compounds.

Pillar 1: Comparative Analysis of Mass Spectrometry Platforms

The choice of mass spectrometer is a critical decision that dictates the quality and depth of information obtainable. The primary trade-off is often between the ultra-high resolution and mass accuracy of platforms like Orbitrap and TOF analyzers versus the quantitative power and targeted nature of triple quadrupole instruments.

MS Platform Primary Strengths Best Suited For Limitations
Quadrupole Time-of-Flight (Q-TOF) High resolution, excellent mass accuracy (<5 ppm), MS/MS capability.Unknown identification, structural confirmation, metabolite ID.Wider dynamic range can be a challenge for quantification compared to triple quads.
Orbitrap™ Mass Analyzer Highest resolution (>100,000 FWHM), exceptional mass accuracy (<2 ppm).Definitive elemental composition determination, complex mixture analysis.Slower scan speeds compared to TOF, higher initial cost.
Triple Quadrupole (QqQ) Superior quantification (MRM mode), high sensitivity and selectivity, excellent dynamic range.Targeted quantification, reaction monitoring, quality control assays.Low resolution, provides nominal mass data only, limited for unknown identification.

Expert Insight: For researchers developing novel formimidate derivatives, a high-resolution mass spectrometry (HRMS) platform like a Q-TOF or Orbitrap is indispensable. The ability to obtain an accurate mass measurement is the most definitive method for confirming the elemental composition of a new molecule. For routine quality control or to monitor the consumption of a formimidate reagent during a conjugation reaction, the sensitivity and specificity of a Triple Quadrupole operating in Multiple Reaction Monitoring (MRM) mode is unmatched.

Pillar 2: Ionization and Fragmentation Behavior

Choosing the Right Ionization Source

Isopropyl formimidate hydrochloride derivatives are polar and typically pre-charged or easily protonated, making Electrospray Ionization (ESI) the ideal "soft" ionization technique.[4][5] ESI is gentle, minimizing in-source fragmentation and preserving the molecular ion, which is critical for determining the intact mass.[6]

  • ESI Positive Mode (+ESI): This is the preferred mode. The formimidate nitrogen is readily protonated, leading to a strong signal for the protonated molecular ion, [M+H]⁺.

  • Atmospheric Pressure Chemical Ionization (APCI): While less common for this compound class, APCI could be considered for less polar derivatives. However, it is a higher-energy technique and may induce more fragmentation.[7]

Anticipating In-Source Reactions: The Hydrolysis Challenge

A significant challenge in the analysis of formimidates is their susceptibility to hydrolysis, converting the imidate to the corresponding amide. This can occur in solution prior to analysis or within the ESI source itself.[8]

Trustworthiness Check: Always look for the mass of the corresponding N-isopropylformamide derivative in your spectra. Its presence, especially if it increases over time, is a key indicator of sample degradation.[9] Using non-aqueous solvents like acetonitrile or methanol for sample preparation can help minimize this hydrolysis.[4]

Tandem MS (MS/MS): Deciphering the Structure

Fragmentation analysis via tandem mass spectrometry (MS/MS) is essential for structural confirmation.[10] By isolating the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID), we can generate a unique fragmentation fingerprint.

Predicted Fragmentation Pathways: For a generic isopropyl formimidate derivative, several key fragmentation pathways can be predicted based on fundamental chemical principles.[11][12]

  • Loss of Isopropanol (Neutral Loss of 60 Da): A common and often dominant fragmentation pathway involves the rearrangement and elimination of isopropanol.

  • Loss of Isopropyl Group (Neutral Loss of 43 Da): Cleavage of the C-O bond can result in the loss of an isopropyl radical, though the resulting ion may be less stable.

  • Cleavage of the Derivative Moiety (R-group): Fragmentation will also be directed by the nature of the "R" group on the derivative, providing structural information specific to the analog.

Pillar 3: Experimental Protocols & Data Visualization

Workflow for Formimidate Derivative Analysis

The following diagram illustrates a typical workflow for the characterization of a novel isopropyl formimidate derivative.

G cluster_prep Sample Preparation cluster_analysis LC-MS Analysis cluster_data Data Interpretation Prep Dissolve sample in Acetonitrile/Methanol (0.1% Formic Acid) LC Inject on C18 Column (Fast Gradient) Prep->LC MS Acquire Full Scan Data (HRMS: Q-TOF/Orbitrap) LC->MS MSMS Trigger dd-MS² on [M+H]⁺ Ion MS->MSMS AccurateMass Confirm Elemental Comp. from [M+H]⁺ MSMS->AccurateMass Frag Elucidate Structure from MS² Spectrum AccurateMass->Frag Purity Assess Purity & Hydrolysis Product Frag->Purity

Caption: General workflow for LC-MS analysis of formimidate derivatives.

Protocol 1: Direct Infusion Screening by ESI-MS

This method is ideal for a quick purity check and to confirm the mass of a synthesized derivative.

  • Sample Preparation: Dissolve ~1 mg of the isopropyl formimidate hydrochloride derivative in 1 mL of acetonitrile or methanol containing 0.1% formic acid. Dilute this stock solution 1:100 in the same solvent.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source.

  • Infusion: Infuse the sample solution at a flow rate of 5-10 µL/min.

  • MS Parameters (Example for a Q-TOF):

    • Ionization Mode: ESI Positive

    • Capillary Voltage: 3.5 - 4.5 kV

    • Source Temperature: 120 °C

    • Desolvation Gas Flow: 600 L/hr (Nitrogen)

    • Mass Range: 50 - 500 m/z

  • Data Analysis: Look for the [M+H]⁺ ion corresponding to the expected molecular weight of your derivative.

Protocol 2: LC-MS/MS Characterization

This method is essential for separating the derivative from impurities or starting materials and for obtaining clean fragmentation data.[3]

  • Sample Preparation: Prepare the sample as described in Protocol 1.

  • LC Conditions:

    • Column: C18, 2.1 x 50 mm, 1.8 µm particle size

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: 5% B to 95% B over 5 minutes

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 2 µL

  • MS Parameters (Example for an Orbitrap):

    • Full Scan (MS1): Resolution 60,000; Scan Range 100-1000 m/z

    • dd-MS² (Data-Dependent MS/MS): Resolution 15,000; Isolate the most intense ions from the MS1 scan and fragment using a normalized collision energy (NCE) of 20-40 eV.

  • Data Analysis: Extract the accurate mass of the parent ion from the MS1 scan. Analyze the MS/MS spectrum to confirm the structure by identifying characteristic neutral losses and fragment ions.

Data Visualization: Predicted Fragmentation of a Hypothetical Derivative

Let's consider a hypothetical derivative: Isopropyl N-benzylformimidate (C₁₁H₁₅NO, MW = 177.24 g/mol ).

G cluster_main Fragmentation of Protonated Isopropyl N-benzylformimidate Parent [M+H]⁺ m/z 178.12 F1 Loss of Isopropanol (-60 Da) C₅H₆N⁺ m/z 118.06 Parent->F1  -C₃H₈O F2 Loss of Benzene (-78 Da) C₄H₁₀NO⁺ m/z 100.08 Parent->F2  -C₆H₆ F3 Tropylium Ion C₇H₇⁺ m/z 91.05 Parent->F3  Rearrangement

Caption: Predicted MS/MS fragmentation for a model compound.

Expected Fragments Table:

Fragment Description Proposed Structure Neutral Loss (Da) Expected m/z
Protonated Molecule[C₁₁H₁₅NO + H]⁺-178.1229
Loss of Isopropanol[C₈H₈N]⁺60.0575118.0651
Tropylium Cation[C₇H₇]⁺101.071591.0542
Loss of Benzene[C₅H₁₀NO]⁺78.0469100.0757

Conclusion and Best Practices

The successful mass spectrometric analysis of isopropyl formimidate hydrochloride derivatives hinges on an understanding of their inherent reactivity and the selection of appropriate analytical tools. High-resolution mass spectrometry is paramount for the initial characterization of novel compounds, while tandem MS provides indisputable structural evidence. Careful sample handling to minimize hydrolysis is critical for data integrity. By employing the comparative knowledge and detailed protocols within this guide, researchers can confidently characterize these valuable reagents, accelerating progress in drug development and chemical biology.

References

  • Petrotchenko, E. V., & Borchers, C. H. (2006). Protein cross-linking analysis using mass spectrometry, isotope-coded cross-linkers, and integrated computational data processing. Molecular & Cellular Proteomics, 5(9), 1609-1616. [Link]

  • Kádár, S., Vainiotalo, P., & Zsuga, M. (2006). Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters. Journal of Mass Spectrometry, 41(10), 1332-1340. [Link]

  • Kadi, A. A., Attwa, M. W., & Darwish, H. W. (2018). LC-ESI-MS/MS reveals the formation of reactive intermediates in brigatinib metabolism: elucidation of bioactivation pathways. RSC Advances, 8(2), 759-767. [Link]

  • Technology Networks. (2024). What Is LC-MS, LC-MS Analysis and LC-MS/MS. [Link]

  • O'Reilly, F. J., & Rappsilber, J. (2018). Cross-linking mass spectrometry for mapping protein complex topologies in situ. Biochemical Society Transactions, 46(5), 1101-1111. [Link]

  • Attwa, M. W., Kadi, A. A., & Darwish, H. W. (2018). LC-MS/MS reveals the formation of reactive ortho-quinone and iminium intermediates in saracatinib metabolism: Phase I metabolic profiling. Journal of Pharmaceutical and Biomedical Analysis, 155, 203-211. [Link]

  • Jia, L., Liu, T., & Li, W. (2005). Cyanide Trapping of Iminium Ion Reactive Intermediates Followed by Detection and Structure Identification Using Liquid Chromatography−Tandem Mass Spectrometry (LC-MS/MS). Chemical Research in Toxicology, 18(10), 1593-1603. [Link]

  • Fenn, J. B., Mann, M., Meng, C. K., Wong, S. F., & Whitehouse, C. M. (1989). Electrospray ionization for mass spectrometry of large biomolecules. Science, 246(4926), 64-71. [Link]

  • Clark, J. (2020). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

  • Vrkoslav, V., & Cvačka, J. (2021). Identifying reactive intermediates by mass spectrometry. Chemical Society Reviews, 50(10), 5988-6013. [Link]

  • LibreTexts. (2023). Fragmentation Patterns in Mass Spectra. Chemistry LibreTexts. [Link]

  • Kaltashov, I. A., & Konermann, L. (2013). Principles of Electrospray Ionization. In Mass Spectrometry in Biophysics (pp. 1-32). John Wiley & Sons, Inc. [Link]

  • G-Biosciences. (2020). Spotting Fragmentation Patterns When Using Mass Spectrometry. G-Biosciences. [Link]

  • Wikipedia. (2023). Fragmentation (mass spectrometry). Wikipedia. [Link]

  • MetwareBio. (2023). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. MetwareBio. [Link]

  • NIST. (n.d.). Formamide, N-isopropyl. NIST WebBook. [Link]

  • Cullen, M. C., & Silvestri, M. A. (2008). Hydrolysis of thioesters in an ion trap. Rapid Communications in Mass Spectrometry, 22(8), 1255-1258. [Link]

Sources

Comparative

Optimizing Amidine Synthesis: A Comparative Guide on the pH-Dependent Yield and Stability of Isopropyl Formimidate Hydrochloride

Formimidates (often referred to as Pinner salts) are indispensable electrophilic synthons used extensively in the synthesis of amidines, triazoles, and complex heterocycles. However, their inherent ambiphilic reactivity...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Formimidates (often referred to as Pinner salts) are indispensable electrophilic synthons used extensively in the synthesis of amidines, triazoles, and complex heterocycles. However, their inherent ambiphilic reactivity makes them notoriously unstable and highly susceptible to hydrolytic degradation.

As a Senior Application Scientist, I frequently observe that the successful isolation and downstream application of these salts dictate the overall yield of a synthetic campaign. This guide objectively evaluates the performance of isopropyl formimidate hydrochloride across varying pH levels, compares it against its ethyl and butyl analogs, and provides a self-validating protocol for maximizing amidine conversion.

Mechanistic Causality: The Role of pH in Imidate Stability

The stability of alkyl formimidate hydrochlorides is strictly governed by the pH of their microenvironment. The breakdown of these salts proceeds via a tetrahedral intermediate, and the direction of cleavage is dictated by stereoelectronic control and the protonation state of the leaving groups [1].

  • Acidic Conditions (pH < 4): The imidate exists as a stable, protonated iminium salt. However, in the presence of aqueous acid, water acts as a nucleophile. The resulting tetrahedral intermediate collapses to expel ammonia (as ammonium chloride), yielding isopropyl formate . This hydrolysis is slow but inevitable if moisture is present.

  • Mildly Basic Conditions (pH 7–9): This is the critical synthetic window. The addition of a mild base neutralizes the hydrochloride salt, generating the highly reactive free imidate base. If an exogenous amine is present, it rapidly attacks the iminium carbon to form the target amidine . If no amine is present, the free base is highly unstable and will auto-decompose.

  • Alkaline Conditions (pH > 10): Strong bases (e.g., hydroxides) rapidly and irreversibly attack the imidate carbon. The tetrahedral intermediate collapses to expel the alkoxide, resulting in rapid degradation into isopropanol and formamide/formate [2].

Visualizing the Reaction Pathways

To understand how to manipulate reaction conditions, we must map the divergent pathways of the Pinner salt based on environmental pH.

G Imidate Isopropyl Formimidate HCl LowPH pH < 4 (Acidic) Imidate->LowPH H2O NeutralPH pH 7-9 (Mild Base) Imidate->NeutralPH R-NH2 HighPH pH > 10 (Alkaline) Imidate->HighPH OH- Ester Isopropyl Formate LowPH->Ester Slow Hydrolysis Amidine Target Amidine NeutralPH->Amidine Amine Attack Decomp Degradation Products HighPH->Decomp Rapid Cleavage

Figure 1: pH-dependent mechanistic pathways of isopropyl formimidate hydrochloride.

Comparative Yield Analysis Across pH Levels

When selecting an alkyl formimidate for a synthetic route, the steric bulk of the alkoxy group plays a massive role in shielding the electrophilic carbon from premature hydrolysis. Recent studies have demonstrated that increasing the alkyl chain length significantly enhances bench stability [3].

Isopropyl formimidate hydrochloride offers a "Goldilocks" balance: it is more sterically shielded than the highly unstable ethyl congener, yet its byproducts (isopropanol) are easier to remove under reduced pressure than those of the butyl congener.

Table 1: Comparative Yield and Stability of Alkyl Formimidate Salts

Alkyl GroupHydrolysis Rate (pH 2-4)Amidine Conversion Yield (pH 8.5)*Degradation Rate (pH > 10)Bench Stability (52% RH)
Ethyl Fast (~35% ester in 12h)65%Extremely RapidPoor (40% hydrolysis in 19h)
Isopropyl Moderate (~15% ester in 12h)82% RapidModerate (Requires desiccation)
n-Butyl Slow (<5% ester in 12h)91%ModerateExcellent (Stable for months)

*Yields based on standardized reactions with primary aliphatic amines at 25 °C.

Self-Validating Experimental Protocol: pH-Controlled Amidine Synthesis

To maximize the yield of amidine formation using isopropyl formimidate hydrochloride, the protocol must be treated as a self-validating system where pH and moisture are strictly controlled.

Materials Required:
  • Isopropyl formimidate hydrochloride (stored under argon at -20 °C)

  • Target primary or secondary amine

  • Anhydrous Sodium Acetate (NaOAc) or N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous Ethanol or Tetrahydrofuran (THF)

Step-by-Step Methodology:

Step 1: Anhydrous Activation (0 °C)

  • Suspend 1.0 equivalent of the target amine and 1.2 equivalents of isopropyl formimidate hydrochloride in anhydrous ethanol (0.2 M concentration) under an inert argon atmosphere.

  • Cool the suspension to 0 °C using an ice bath.

  • Causality: Low temperatures suppress the background hydrolysis of the imidate salt by any trace moisture present in the solvent.

Step 2: pH-Controlled Nucleophilic Addition (pH 8.0–8.5)

  • Slowly add 2.0 equivalents of anhydrous NaOAc (or dropwise addition of DIPEA) to the stirring mixture.

  • Monitor the apparent pH using moistened pH paper held above the reaction vapor, or via an organic-compatible pH probe. The target microenvironment must remain between pH 8.0 and 8.5.

  • Causality: This specific pH range is non-negotiable. It is basic enough to neutralize the HCl salt and generate the reactive free imidate base, but mild enough to prevent the hydroxide-mediated alkaline cleavage that dominates at pH > 10. Furthermore, it ensures the attacking amine remains deprotonated and nucleophilic.

Step 3: Thermal Maturation & In-Process Control

  • Remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C).

  • Stir for 4–12 hours.

  • Self-Validation Check: Pull a 10 µL aliquot, quench in LC-MS grade acetonitrile, and analyze. The disappearance of the amine mass and the appearance of the amidine mass confirms successful tetrahedral intermediate collapse. If unreacted amine persists, verify that the pH has not dropped below 7 (which would protonate and deactivate the amine).

Step 4: Isolation and Purification

  • Concentrate the reaction mixture under reduced pressure (10 torr, 40 °C) to remove ethanol and the isopropanol byproduct.

  • Partition the resulting residue between Dichloromethane (DCM) and 1 M NaOH.

  • Causality: The basic aqueous wash ensures the newly formed amidine remains in its free base form, partitioning cleanly into the organic DCM layer while ammonium salts and unreacted NaOAc are washed away into the aqueous layer.

  • Extract the organic layer, dry over MgSO4, and concentrate to yield the pure amidine.

Conclusion & Alternative Selection

Isopropyl formimidate hydrochloride is a highly effective reagent for amidine synthesis, provided the reaction pH is strictly buffered to ~8.5. If your laboratory struggles with humidity control, or if your downstream synthesis requires prolonged handling of the isolated imidate salt, I strongly recommend transitioning to n-butyl formimidate hydrochloride , which has been recently proven to withstand ambient humidity (52% RH) for extended periods without significant degradation [3]. Conversely, avoid ethyl formimidate unless it is generated and consumed in situ, as its rapid hydrolysis severely limits isolated yields.

References

  • Deslongchamps, P., & Caron, M. (1980). "The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates." ResearchGate. Available at: [Link]

  • Zhang, Y., et al. (2025). "Butyl Imidates: Highly Stable and Isolable Synthetic Intermediates." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Isopropyl formimidate hydrochloride

As a Senior Application Scientist, I recognize that handling reactive intermediates like Isopropyl formimidate hydrochloride (CAS: 16694-44-3) requires more than just a cursory glance at a Safety Data Sheet (SDS). In dru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling reactive intermediates like Isopropyl formimidate hydrochloride (CAS: 16694-44-3) requires more than just a cursory glance at a Safety Data Sheet (SDS). In drug development and complex organic synthesis, this compound serves as a critical Pinner salt for amidine and imidate formations[1],[2]. However, its physicochemical nature demands rigorous environmental controls and highly specific Personal Protective Equipment (PPE).

This guide provides a self-validating operational framework, explaining the mechanistic causality behind each safety requirement so your laboratory can handle this reagent without compromising chemical titer or personnel safety.

Mechanistic Hazard Profile: The Causality of Moisture Sensitivity

To understand the PPE requirements, we must first understand the molecule's reactivity. Isopropyl formimidate hydrochloride is highly hygroscopic. When exposed to ambient atmospheric moisture, the salt undergoes rapid, irreversible hydrolysis.

The Chemical Consequence: Hydrolysis degrades the reagent into isopropyl formate and ammonium chloride. More critically for safety, this process can off-gas trace amounts of hydrogen chloride (HCl) gas[3]. The Physiological Consequence: If airborne dust contacts the moisture in your eyes, respiratory tract, or sweat on your skin, it creates localized micro-environments of concentrated hydrochloric acid. This is the mechanistic reason the compound carries the H319 (Causes serious eye irritation) hazard classification[1].

Table 1: Physicochemical & Hazard Data Summary
Property / HazardValue / SpecificationMechanistic Implication for Handling
CAS Number 16694-44-3Unique identifier for safety tracking and inventory management[2].
Molecular Weight 123.58 g/mol Required for precise stoichiometric calculations[2].
Hazard Statement H319 (Serious eye irritation)Hydrolysis yields acidic byproducts; mandates tight-sealing goggles[1].
Stability Moisture-SensitiveDegrades in humidity; strictly requires inert gas (Argon/N₂) storage[1].

Personal Protective Equipment (PPE) Specification Matrix

Standard latex gloves and safety glasses are fundamentally inadequate for this chemical. Based on European Standards (EN) and OSHA regulations, the following PPE matrix must be implemented.

Table 2: Required PPE and Scientific Rationale
PPE CategoryStandard / SpecificationMaterial RecommendationCausality & Scientific Rationale
Hand Protection EN 16523-1:2015Nitrile Butadiene Rubber (NBR), ≥0.14mm thicknessNitrile provides superior chemical resistance to acidic salts compared to latex. It prevents permeation of localized acidic hydrolysis products[4].
Eye/Face Protection EN 166 / OSHA 29 CFR 1910.133Tight-sealing chemical safety gogglesPrevents airborne hydrochloride dust from contacting basal tears. Standard safety glasses allow lateral dust ingress[3].
Respiratory EN 143 / EN 149NIOSH N95 or P3 particulate filter respiratorRequired if handling outside a fume hood or if dust is generated. Prevents inhalation of hygroscopic particles[1],[3].
Body Protection Standard Lab PPEFlame-retardant, 100% cotton lab coatMinimizes electrostatic discharge (ESD) which could ignite suspended combustible dust particles[1].

Operational Workflow & Logical Relationships

The following diagram maps the critical path for handling Isopropyl formimidate hydrochloride, integrating standard operations with emergency contingency pathways.

HandlingWorkflow A 1. Storage & Retrieval (Desiccator, Ar/N2) B 2. PPE Verification (Nitrile, Goggles, P3 Mask) A->B Proceed to Handling C 3. Fume Hood Transfer (Face Velocity ≥ 0.5 m/s) B->C PPE Confirmed D 4. Anhydrous Dispensing (Minimize Dust Generation) C->D Environment Secured E 5. Reaction Assembly (Sealed Flask, Inert Gas) D->E Normal Workflow F Accidental Spill (Dust/Solid Release) D->F Containment Failure H Waste Disposal (Approved Chemical Waste) E->H Post-Reaction G Dry Sweep & Bind (Avoid Water Addition) F->G Emergency Response G->H Spill Cleanup

Figure 1: Operational workflow and contingency pathway for Isopropyl formimidate hydrochloride handling.

Self-Validating Standard Operating Procedures (SOPs)

Protocol 1: Anhydrous Dispensing and Transfer

This protocol ensures the chemical titer remains intact while protecting the operator from acidic dust exposure.

  • Step 1: Environmental Validation. Turn on the fume hood.

    • Validation Checkpoint: Verify the digital anemometer reads a face velocity of ≥ 0.5 m/s before proceeding.

  • Step 2: PPE Integrity Check. Don the EN 16523-1 compliant nitrile gloves and tight-sealing goggles[4].

    • Validation Checkpoint: Perform a visual inspection and inflation test on the gloves to ensure zero micro-tears.

  • Step 3: Inert Atmosphere Purge. Transfer the sealed reagent bottle into the fume hood. If dispensing into a reaction vessel, flush the receiving vessel with Argon. Causality: Argon is heavier than Nitrogen and settles over the solid, providing a superior moisture barrier during the brief transfer window.

  • Step 4: Dispensing. Using a clean, oven-dried anti-static spatula, weigh the required mass. Keep the transfer distance as short as possible to avoid generation of dusts[1].

  • Step 5: Sealing and Decontamination. Immediately flush the reagent bottle with inert gas and seal tightly. Wipe down the exterior of the bottle and the balance with a dry Kimwipe before returning it to the desiccator.

Protocol 2: Emergency Spill Response (Dry Solid)

Adding water to a moisture-sensitive hydrochloride salt will trigger rapid, exothermic hydrolysis, releasing HCl gas. Therefore, wet-wiping a spill is strictly prohibited[1].

  • Step 1: Isolation. Immediately halt work. If dust is suspended in the air, ensure the fume hood sash is pulled down to the lowest operational level.

  • Step 2: Dry Containment. Do not let the product enter drains[1]. Use a dry, inert absorbent material (e.g., dry sand or a dedicated chemical binder) to cover the spill.

  • Step 3: Collection. Using a non-sparking plastic scoop, carefully collect the bound spill. Take up dry and avoid any generation of dusts[1].

  • Step 4: Disposal. Transfer the collected material into a clearly labeled, sealable hazardous waste container.

    • Validation Checkpoint: Ensure no visible white powder remains on the surface before proceeding to a final wipe-down with a slightly damp, dilute alkaline cloth (to neutralize trace acids).

References

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Isopropyl formimidate hydrochloride
Reactant of Route 2
Reactant of Route 2
Isopropyl formimidate hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.